Technical Documentation Center

4-Chloro-7-phenylquinazoline Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 4-Chloro-7-phenylquinazoline

Core Science & Biosynthesis

Foundational

The Definitive Guide to 4-Chloro-7-phenylquinazoline: Properties, Reactivity, and Synthetic Workflows

Executive Summary In the landscape of modern medicinal chemistry, the quinazoline scaffold is a privileged pharmacophore, serving as the core structure for numerous FDA-approved kinase inhibitors (e.g., EGFR and PI3K inh...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

In the landscape of modern medicinal chemistry, the quinazoline scaffold is a privileged pharmacophore, serving as the core structure for numerous FDA-approved kinase inhibitors (e.g., EGFR and PI3K inhibitors). Within this chemical space, 4-chloro-7-phenylquinazoline (CAS: 1384182-07-3) emerges as a highly versatile, electrophilic building block. The C4-chloride acts as a prime leaving group for Nucleophilic Aromatic Substitution (SNAr), while the 7-phenyl substitution extends the π-conjugation system, offering unique steric and electronic properties that can be leveraged in structure-activity relationship (SAR) optimization.

As a Senior Application Scientist, I have structured this guide to move beyond basic data sheets. Here, we will dissect the physical properties, the underlying reaction mechanisms, and the field-proven, self-validating protocols required to handle and functionalize this compound effectively.

Chemical Identity & Quantitative Properties

Understanding the physicochemical parameters of 4-chloro-7-phenylquinazoline is critical for predicting its behavior in both synthetic environments and biological assays. The strong polarization of the pyrimidine ring, combined with the lipophilic 7-phenyl group, dictates its solubility and reactivity[1].

PropertyValueSignificance in Development
Chemical Name 4-Chloro-7-phenylquinazolineStandard IUPAC nomenclature.
CAS Registry Number 1384182-07-3Unique identifier for procurement and safety tracking.
Molecular Formula C14H9ClN2Defines the exact atomic composition[1].
Molecular Weight 240.69 g/mol Optimal low-MW building block for fragment-based design[1].
Topological Polar Surface Area 25.78 ŲLow TPSA suggests high membrane permeability potential.
Predicted Boiling Point ~396.7 °CIndicates high thermal stability; requires high-boiling solvents for SNAr[1].
Hydrogen Bond Donors/Acceptors 0 / 2The two nitrogen atoms act as H-bond acceptors.
Physical State Solid (Off-white powder)Requires cold-chain or desiccated storage to prevent hydrolysis.

Mechanistic Insights: The Reactivity Profile

To master the chemistry of 4-chloro-7-phenylquinazoline, one must understand the electronic causality driving its two most critical transformations: its synthesis via lactam-lactim tautomerization and its functionalization via SNAr.

The Lactam-Lactim Tautomerism

The precursor to this compound is 7-phenylquinazolin-4(3H)-one. In solution, this precursor exists in a dynamic equilibrium between the lactam (ketone) and lactim (hydroxyl) forms. The addition of a chlorinating agent like Phosphorus oxychloride (POCl3) forces this equilibrium entirely toward the lactim form by reacting with the hydroxyl group[2]. This generates a highly reactive Vilsmeier-type intermediate (an imidoyl chloride), which is subsequently displaced by a chloride ion to yield the final 4-chloroquinazoline[3].

SNAr Mechanism at the C4 Position

The C4 position of the quinazoline ring is profoundly electron-deficient. The two electronegative nitrogen atoms in the pyrimidine ring exert a strong inductive and resonance-withdrawing effect, making C4 highly susceptible to nucleophilic attack. Kinetic studies on 4-chloroquinazolines reveal that the SNAr reaction with amines operates on a borderline concerted/stepwise mechanism[4]. The nucleophile attacks the C4 carbon, forming an anionic Meisenheimer intermediate . The extended conjugation provided by the 7-phenyl group helps delocalize this transient negative charge, stabilizing the transition state before the rapid elimination of the chloride ion[5].

Experimental Workflows & Self-Validating Protocols

The following protocols are engineered with built-in causality and self-validation steps to ensure high-fidelity results in the laboratory.

Protocol A: POCl3-Mediated Chlorination

Objective: Convert 7-phenylquinazolin-4(3H)-one to 4-chloro-7-phenylquinazoline.

  • Reagent Preparation : Charge a dry, argon-flushed round-bottom flask with 7-phenylquinazolin-4(3H)-one (1.0 eq).

  • Activation : Add POCl3 (10.0 eq). Causality: POCl3 acts as both the solvent and the electrophilic activating agent. A large excess ensures the reaction remains fluid and drives the tautomeric equilibrium forward[2].

  • Catalysis : Add a catalytic amount of N,N-diisopropylethylamine (DIPEA) (0.1 eq). Causality: The tertiary amine scavenges the generated HCl, preventing the protonation of the quinazoline nitrogens, which would otherwise deactivate the ring and stall the reaction.

  • Thermal Activation : Reflux the mixture at 90–100 °C for 3–4 hours. Validation: Monitor via TLC (Hexane/EtOAc). The starting material spot will disappear, replaced by a higher-Rf, UV-active product spot.

  • Concentration (Critical Step) : Distill off the excess POCl3 under reduced pressure. Causality: If a large excess of POCl3 is dumped directly into water during the quench, the violent exothermic reaction will locally raise the temperature, causing the newly formed S-Cl bond to hydrolyze back to the starting quinazolinone.

  • Quenching : Dissolve the concentrated residue in anhydrous DCM, then add it dropwise to a vigorously stirred mixture of crushed ice and saturated aqueous NaHCO3. Causality: Strict temperature control (<5 °C) and immediate neutralization protect the product from aqueous hydrolysis.

  • Isolation : Extract the aqueous layer with DCM, dry over anhydrous Na2SO4, and concentrate in vacuo.

Protocol B: SNAr Functionalization with Anilines

Objective: Synthesize 4-anilino-7-phenylquinazoline derivatives.

  • Substrate Loading : Dissolve 4-chloro-7-phenylquinazoline (1.0 eq) in a polar protic solvent such as n-butanol. Causality: While novices often use aprotic solvents like DMF, empirical data shows that protic solvents provide electrophilic solvation. The alcohol hydrogen-bonds with the departing chloride ion, stabilizing the Meisenheimer complex and accelerating the reaction[5].

  • Nucleophile Addition : Add the substituted aniline (1.2 eq).

  • Thermal Activation : Heat the mixture to 80–90 °C for 2 hours.

  • Isolation & Validation : Cool the mixture to room temperature. Validation: The product, typically an HCl salt of the 4-aminoquinazoline, will spontaneously precipitate from the alcohol solvent. Filter the precipitate and wash with cold diethyl ether to yield high-purity product without the need for column chromatography.

Visualizations

The following diagrams map the logical flow of the synthesis and the mechanistic pathway of the SNAr reaction.

SynthesisWorkflow Start 7-Phenylquinazolin-4(3H)-one (Lactam Tautomer) Reagent POCl3 / DIPEA (Reflux, 90-100°C) Start->Reagent Tautomerization Intermediate Vilsmeier-type Intermediate (Imidoyl Chloride) Reagent->Intermediate Chlorination Quench Ice-Water Quench (Strict Temp <5°C) Intermediate->Quench Concentration Product 4-Chloro-7-phenylquinazoline (CAS: 1384182-07-3) Quench->Product Isolation

Workflow for the POCl3-mediated synthesis of 4-chloro-7-phenylquinazoline.

SNArMechanism Substrate 4-Chloro-7-phenylquinazoline (Electrophile) Complex Meisenheimer Intermediate (Anionic Transition State) Substrate->Complex Nucleophilic Attack Nucleophile Amine Nucleophile (e.g., Aniline) Nucleophile->Complex Solvent Activation Elimination Chloride Elimination (Rapid Step) Complex->Elimination -HCl Product 4-Amino-7-phenylquinazoline (Target Pharmacophore) Elimination->Product Product Formation

Nucleophilic aromatic substitution (SNAr) mechanism at the C4 position.

References

  • Sánchez, et al. (2018). "Activation of Electrophile/Nucleophile Pair by a Nucleophilic and Electrophilic Solvation in a SNAr Reaction." Frontiers in Chemistry. Available at:[Link]

  • Semantic Scholar / IJBPAS (2023). "Quinazolinones, the Winning Horse in Drug Discovery." Scientific Literature Review. Available at: [Link]

Sources

Exploratory

Engineering High-Affinity Kinase and Endonuclease Inhibitors: A Technical Guide to 4-Chloro-7-Phenylquinazoline Derivatives

Executive Summary As a Senior Application Scientist in early-stage drug discovery, I frequently encounter the challenge of designing molecular scaffolds that offer both synthetic versatility and exceptional target bindin...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

As a Senior Application Scientist in early-stage drug discovery, I frequently encounter the challenge of designing molecular scaffolds that offer both synthetic versatility and exceptional target binding affinity. The quinazoline core is a privileged pharmacophore, but the specific substitution pattern of 4-chloro-7-phenylquinazoline provides a unique strategic advantage.

The intrinsic value of 4-chloro-7-phenylquinazoline lies not in its direct biological activity, but in its profound reactivity as a chemical precursor. The highly electrophilic C4 position, activated by the adjacent nitrogen atoms, serves as an ideal synthon for nucleophilic aromatic substitution (SNAr). Meanwhile, the C7-phenyl group extends into hydrophobic pockets or engages in cation-π interactions, dramatically enhancing the binding affinity of downstream derivatives against targets like the Epidermal Growth Factor Receptor (EGFR) and viral endonucleases.

Chemical Rationale: The 4-Chloro-7-Phenylquinazoline Synthon

The pyrimidine ring of the quinazoline core is highly electron-deficient. The chlorine atom at the 4-position acts as an excellent leaving group. When reacted with various anilines, it yields 4-anilino-7-phenylquinazolines—classic ATP-competitive kinase inhibitors 1[1]. Alternatively, hydrolysis and oxidation yield 3-hydroxy-7-phenylquinazoline-2,4-diones, which act as potent metal-ion chelators targeting viral enzymes 2[2].

Synthesis A 4-Chloro-7-phenylquinazoline (Electrophilic Synthon) B SNAr Reaction (Anilines, Isopropanol) A->B D Hydrolysis / Oxidation (N-Hydroxylation) A->D C 4-Anilino-7-phenylquinazolines (EGFR Tyrosine Kinase Inhibitors) B->C E 3-Hydroxy-7-phenylquinazoline-diones (Viral Endonuclease Inhibitors) D->E

Synthetic divergence of 4-chloro-7-phenylquinazoline into active inhibitors.

Target Mechanisms and Binding Affinity

EGFR Tyrosine Kinase Inhibition (4-Anilino Derivatives)

The 4-anilinoquinazoline class is the cornerstone of targeted lung cancer therapy. The binding affinity is driven by a highly conserved hydrogen bond between the N1 of the quinazoline core and the backbone amide of Met793 in the EGFR hinge region 3[3]. The addition of a 7-phenyl group provides a critical van der Waals interaction with hydrophobic residues (such as Ile160 or Leu858 depending on the conformation), anchoring the molecule deeper into the ATP-binding pocket and preventing the dissociation of the inhibitor 4[4].

EGFR_Pathway L Epidermal Growth Factor (EGF) R EGFR Extracellular Domain L->R Binds K EGFR Kinase Domain (ATP Binding Site) R->K Dimerization P Downstream Signaling (Proliferation / Survival) K->P Phosphorylation I 4-Anilino-7-phenylquinazoline (Competitive Inhibitor) I->K Blocks ATP

EGFR activation pathway and targeted inhibition at the kinase domain.

Viral Endonuclease and Polymerase Inhibition (3-Hydroxy-dione Derivatives)

When the scaffold is converted to a 3-hydroxy-7-phenylquinazoline-2,4-dione, the binding mechanism shifts entirely. The N-hydroxy-dione triad acts as a bidentate metal chelator, sequestering catalytic Mg2+ or Mn2+ ions in the active sites of enzymes like the Human Cytomegalovirus (HCMV) pUL89 endonuclease 5[5]. Furthermore, the 7-phenyl substitution is not merely structural; it engages in strong cation-π interactions with positively charged residues (e.g., Lys141 in HCV NS5B polymerase), significantly lowering the EC50 compared to unsubstituted analogs 2[2].

Quantitative Data Summary

Derivative ClassPrimary TargetBinding Affinity / PotencyKey Structural Interaction
4-Anilino-7-phenylquinazolines EGFR (Kinase Domain)IC50: 11.6 - 867 nMH-bond at Met793 (hinge); hydrophobic anchoring
3-Hydroxy-7-phenylquinazoline-diones HCV NS5B PolymeraseEC50: ~2.0 - 5.0 μMCation-π interaction with Lys141; Allosteric binding
3-Hydroxy-7-phenylquinazoline-diones HCMV pUL89 EndonucleaseIC50: ~0.5 - 20 μMMg2+/Mn2+ chelation via N-hydroxy-dione triad

Field-Proven Experimental Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems. Causality is embedded in every step to explain why the conditions are chosen.

Protocol A: Synthesis of 4-Anilino-7-phenylquinazoline via SNAr

Rationale: Isopropanol is selected as the solvent because it dissolves the starting materials at reflux but selectively precipitates the product as a hydrochloride salt upon cooling. This drives the reaction to completion via Le Chatelier's principle and eliminates the need for column chromatography.

  • Preparation : In a 50 mL round-bottom flask, suspend 4-chloro-7-phenylquinazoline (1.0 eq, 5.0 mmol) and the desired substituted aniline (1.1 eq, 5.5 mmol) in 20 mL of anhydrous isopropanol.

  • Reaction : Heat the mixture to reflux (82 °C) under a nitrogen atmosphere for 4-6 hours.

    • Self-Validation: Monitor via TLC (Hexane:EtOAc 7:3). The disappearance of the high-Rf 4-chloro starting material indicates completion.

  • Isolation : Allow the reaction to cool to room temperature, then chill in an ice bath for 30 minutes. The product will precipitate as the HCl salt.

  • Purification : Filter the precipitate under vacuum, wash with cold isopropanol (2 x 5 mL) and diethyl ether (10 mL), and dry in vacuo to yield the pure 4-anilino-7-phenylquinazoline hydrochloride.

Protocol B: Binding Affinity Determination via Surface Plasmon Resonance (SPR)

Rationale: SPR is utilized over end-point biochemical assays because it provides real-time kinetic data (association rate kon​ , dissociation rate koff​ ), which is critical for understanding the residence time of the inhibitor in the target pocket.

  • Immobilization : Activate a CM5 sensor chip using standard EDC/NHS chemistry. Inject recombinant target protein (e.g., EGFR kinase domain) diluted in 10 mM sodium acetate (pH 5.0) to achieve an immobilization level of ~2000 Response Units (RU). Block unreacted sites with 1 M ethanolamine-HCl.

    • Self-Validation: Utilize an adjacent flow cell activated and blocked without protein as a reference to subtract bulk refractive index changes and non-specific binding.

  • Analyte Preparation : Prepare a 2-fold dilution series of the 4-anilino-7-phenylquinazoline derivative (from 1000 nM down to 1.95 nM) in running buffer (HBS-EP+ containing 5% DMSO to maintain compound solubility).

  • Kinetic Analysis : Inject each concentration over the active and reference flow cells at a flow rate of 30 μL/min for 120 seconds (association phase), followed by a 300-second injection of running buffer (dissociation phase).

  • Data Fitting : Fit the blank-subtracted sensorgrams to a 1:1 Langmuir binding model to calculate kon​ , koff​ , and the equilibrium dissociation constant ( Kd​=koff​/kon​ ).

References

  • Discovery of Potent EGFR Inhibitors With 6-Arylureido-4-anilinoquinazoline Derivatives , Frontiers in Chemistry. 3

  • Synthesis and Biological Evaluation of 4-Anilinoquinolines as Potent Inhibitors of Epidermal Growth Factor Receptor , Journal of Medicinal Chemistry (ACS).4

  • Efficient N-arylation of 4-chloroquinazolines en route to novel 4-anilinoquinazolines as potential anticancer agents , Beilstein Journal of Organic Chemistry.1

  • Discovery of Novel 3-Hydroxyquinazoline-2,4(1H,3H)-Dione Derivatives: A Series of Metal Ion Chelators with Potent Anti-HCV Activities , MDPI Molecules. 2

  • Repurposing N-hydroxy thienopyrimidine-2,4-diones (HtPD) as inhibitors of human cytomegalovirus pUL89 endonuclease , Antiviral Research (NIH PMC). 5

Sources

Foundational

thermodynamic stability of 4-chloro-7-phenylquinazoline

An In-Depth Technical Guide to the Thermodynamic Stability of 4-Chloro-7-Phenylquinazoline Abstract This technical guide provides a comprehensive framework for assessing the , a heterocyclic compound representative of a...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

An In-Depth Technical Guide to the Thermodynamic Stability of 4-Chloro-7-Phenylquinazoline

Abstract

This technical guide provides a comprehensive framework for assessing the , a heterocyclic compound representative of a class with significant interest in medicinal chemistry. For researchers, scientists, and drug development professionals, understanding the intrinsic stability of a molecule is a cornerstone of early-phase drug development, influencing formulation strategies, storage conditions, and shelf-life determination. This document delineates the core principles of thermodynamic stability and presents a suite of robust analytical methodologies for its characterization. We offer detailed, field-proven protocols for Differential Scanning Calorimetry (DSC), Thermogravimetric Analysis (TGA), and High-Performance Liquid Chromatography (HPLC) as a stability-indicating method. Furthermore, potential degradation pathways are discussed, providing a predictive lens for long-term stability challenges. The guide integrates theoretical expertise with practical, actionable experimental workflows to create a self-validating system for the comprehensive stability profiling of 4-chloro-7-phenylquinazoline and related small molecules.

Introduction: The Imperative of Stability in Drug Development

Quinazoline derivatives are a privileged scaffold in medicinal chemistry, forming the core of numerous compounds with a wide array of biological activities, including anticancer and anti-inflammatory properties.[1][2] The specific analogue, 4-chloro-7-phenylquinazoline, serves as a key intermediate in the synthesis of more complex bioactive molecules. The reactivity of the 4-chloro position makes it a versatile handle for introducing various functional groups via nucleophilic substitution.[3][4]

However, this inherent reactivity can also be a source of instability. The journey from a promising lead compound to a viable drug product is contingent upon its physicochemical properties, with thermodynamic stability being paramount. An unstable compound can degrade over time, leading to a loss of potency, the formation of potentially toxic impurities, and altered bioavailability.[5] Therefore, a thorough evaluation of a molecule's thermal and chemical stability is not merely a regulatory requirement but a fundamental aspect of risk mitigation in drug development.

This guide will explore the through a multi-faceted analytical approach. We will delve into the causality behind experimental choices, grounding our protocols in established scientific principles to ensure the generation of reliable and reproducible data.

Foundational Concepts of Thermodynamic Stability

The stability of a pharmaceutical compound is its ability to retain its chemical integrity, physical properties, and therapeutic efficacy throughout its shelf life.[5] Thermodynamic stability refers to the energy state of the molecule relative to its potential degradation products. A molecule is thermodynamically stable if it exists in a low-energy state, requiring a significant input of energy (activation energy) to transform into a less stable, higher-energy state or degradation product. Key analytical techniques provide quantitative data to characterize this stability.

  • Differential Scanning Calorimetry (DSC): Measures the difference in heat flow between a sample and a reference as a function of temperature.[6] It is used to determine the melting point (Tₘ), enthalpy of fusion (ΔHբ), and glass transition temperature (T₉), and to detect exothermic decompositions.[7][8] A sharp, high-temperature melting point often indicates high crystalline purity and stability.

  • Thermogravimetric Analysis (TGA): Measures the change in mass of a sample as a function of temperature under a controlled atmosphere.[9] TGA is invaluable for identifying the temperature at which degradation begins (onset temperature) and for quantifying the presence of residual solvents or water (hydrates).[10][11]

Experimental Assessment of Thermodynamic Stability

A comprehensive stability profile is built by integrating data from multiple orthogonal analytical techniques.[5] The following sections provide detailed protocols for the essential analyses.

Workflow for Thermodynamic Stability Assessment

The overall process involves subjecting the compound to thermal stress and analyzing the resulting changes. This workflow ensures a systematic evaluation, from initial thermal events to the identification and quantification of degradants.

G cluster_0 Sample Preparation cluster_1 Thermal Analysis cluster_2 Forced Degradation & Analysis cluster_3 Data Synthesis A 4-chloro-7-phenylquinazoline (API Powder) B Differential Scanning Calorimetry (DSC) A->B Analyze API C Thermogravimetric Analysis (TGA) A->C Analyze API D Stress Conditions (Heat, Humidity, Light) A->D Analyze API F Identify Thermal Events (Melting, Decomposition) B->F C->F E Stability-Indicating HPLC Method D->E Analyze Stressed Samples G Quantify Degradants & Determine Degradation Rate E->G H Comprehensive Stability Report F->H G->H

Caption: Workflow for assessing thermodynamic stability.

Protocol: Differential Scanning Calorimetry (DSC)

Objective: To determine the melting point, enthalpy of fusion, and identify any thermal decomposition events.

Methodology Rationale: A controlled heating rate (e.g., 10 °C/min) is standard for initial screening, balancing resolution and analysis time.[8] A nitrogen atmosphere is used to prevent oxidative degradation, ensuring that the observed thermal events are intrinsic to the molecule itself. Hermetically sealed pans are crucial for preventing the evaporation of the sample before melting or decomposition.[7]

Step-by-Step Protocol:

  • Instrument Calibration: Calibrate the DSC instrument for temperature and enthalpy using a certified indium standard (Tₘ = 156.6 °C). This ensures the accuracy of the measured values.

  • Sample Preparation: Accurately weigh 2-5 mg of 4-chloro-7-phenylquinazoline into an aluminum DSC pan.

  • Encapsulation: Hermetically seal the pan to contain the sample and any potential volatiles. Prepare an empty, sealed aluminum pan to serve as the reference.

  • Instrument Setup: Place the sample and reference pans into the DSC cell.

  • Thermal Program:

    • Equilibrate the cell at 25 °C.

    • Ramp the temperature from 25 °C to a temperature well above the expected melting point (e.g., 300 °C) at a heating rate of 10 °C/min.

    • Maintain a constant nitrogen purge at 50 mL/min.

  • Data Analysis:

    • Analyze the resulting thermogram to determine the onset temperature of melting and the peak maximum.

    • Integrate the area of the melting endotherm to calculate the enthalpy of fusion (ΔHբ) in J/g.

    • Observe the thermogram for any sharp exothermic peaks, which would indicate decomposition.

Protocol: Thermogravimetric Analysis (TGA)

Objective: To assess thermal stability by identifying the decomposition temperature and to check for the presence of bound water or solvents.

Methodology Rationale: TGA provides complementary information to DSC.[6] While DSC measures heat flow, TGA directly measures mass loss, clearly distinguishing between phase transitions (like melting, with no mass loss) and decomposition events (with mass loss).[9]

Step-by-Step Protocol:

  • Instrument Calibration: Calibrate the TGA instrument using certified weight standards and a magnetic transition standard (e.g., Curie point of nickel).

  • Sample Preparation: Accurately weigh 5-10 mg of 4-chloro-7-phenylquinazoline into a ceramic or platinum TGA pan.

  • Instrument Setup: Place the sample pan onto the TGA balance mechanism.

  • Thermal Program:

    • Equilibrate the furnace at 25 °C.

    • Ramp the temperature from 25 °C to a high temperature (e.g., 600 °C) at a heating rate of 10 °C/min.

    • Maintain a constant nitrogen purge at 50 mL/min.

  • Data Analysis:

    • Examine the TGA curve (mass vs. temperature).

    • Identify any initial mass loss at temperatures below ~120 °C, which typically corresponds to the loss of water or volatile solvents.

    • Determine the onset temperature of significant mass loss, which represents the beginning of thermal decomposition.

Protocol: Stability-Indicating HPLC Method

Objective: To develop a quantitative analytical method capable of separating the active pharmaceutical ingredient (API) from its degradation products.

Methodology Rationale: A stability-indicating method is a validated HPLC procedure that provides an accurate measure of the API's concentration without interference from impurities or degradants.[12] Reversed-phase HPLC is the most common choice for small molecules.[12][13] Forced degradation studies are performed to intentionally generate degradation products, which are then used to prove the method's specificity.[14]

Step-by-Step Protocol:

  • Forced Degradation Study:

    • Prepare solutions of 4-chloro-7-phenylquinazoline in a suitable solvent (e.g., acetonitrile/water).

    • Expose the solutions to stress conditions: acidic (0.1 M HCl), basic (0.1 M NaOH), oxidative (3% H₂O₂), thermal (70 °C), and photolytic (UV light).

    • Allow the degradation to proceed until approximately 10-20% of the parent compound has degraded. Neutralize the acidic and basic samples.

  • Method Development:

    • Column: Use a C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm).

    • Mobile Phase: Start with a gradient elution program using Mobile Phase A (e.g., 0.1% formic acid in water) and Mobile Phase B (e.g., 0.1% formic acid in acetonitrile). A gradient allows for the separation of compounds with a range of polarities.

    • Detection: Use a photodiode array (PDA) detector to monitor the elution at multiple wavelengths. This helps in peak purity assessment.

    • Injection: Inject the stressed samples and an unstressed reference standard.

  • Method Optimization:

    • Adjust the gradient slope, flow rate, and column temperature to achieve baseline separation between the parent peak and all degradation product peaks.

    • Ensure the parent peak is pure in all stressed samples using PDA analysis (peak purity assessment).

  • Quantification: Once optimized, the method can be used to quantify the loss of the parent compound and the formation of degradants in long-term stability studies.

Potential Degradation Pathways

The chemical structure of 4-chloro-7-phenylquinazoline suggests several potential degradation pathways, primarily centered around the reactive chloro-substituent.

G cluster_legend Legend A 4-chloro-7-phenylquinazoline B 4-hydroxy-7-phenylquinazoline A->B Hydrolysis (H₂O, H⁺ or OH⁻) C Ring-opened products B->C Further degradation (e.g., oxidative cleavage) L1 Parent Compound L2 Degradation Product

Caption: Potential hydrolytic degradation pathway.

  • Hydrolysis: The C4-Cl bond is susceptible to nucleophilic attack by water, especially under acidic or basic conditions. This would lead to the formation of 4-hydroxy-7-phenylquinazoline. This is often the primary degradation pathway for chloro-substituted nitrogen heterocycles.

  • Oxidation: The quinazoline ring system could be susceptible to oxidative degradation, potentially leading to N-oxides or ring-opened products, especially in the presence of oxidizing agents or light.[15]

  • Photodegradation: Aromatic systems can absorb UV light, leading to excited states that can undergo various reactions, including cleavage and rearrangement.

Data Interpretation and Summary

The collective data from these analyses provide a holistic view of the compound's stability.

Table 1: Summary of Thermodynamic Stability Data for 4-chloro-7-phenylquinazoline (Hypothetical Data)

ParameterMethodResultInterpretation
Melting Point (Tₘ)DSC185.4 °C (sharp)Indicates high purity and a stable crystalline lattice.
Enthalpy of Fusion (ΔHբ)DSC112.5 J/gReflects the energy required to break the crystal lattice.
Thermal DecompositionTGAOnset at 250 °CThe compound is thermally stable up to 250 °C under an inert atmosphere.
Solvent/Water ContentTGA< 0.1% mass loss below 150°CThe material is anhydrous and free of residual solvents.
Forced DegradationHPLCSignificant degradation under basic and oxidative conditions.Highlights susceptibility to hydrolysis and oxidation; requires protection from these conditions.

Conclusion

The thermodynamic stability assessment of 4-chloro-7-phenylquinazoline is a critical exercise in early-phase drug development. Through the systematic application of DSC, TGA, and stability-indicating HPLC, a robust and reliable stability profile can be established.[1][16] The data presented in this guide, though hypothetical, illustrates the expected outcomes and their interpretation. The protocols and rationale provided offer a solid foundation for researchers to evaluate the intrinsic stability of this, and other, novel chemical entities. This foundational knowledge is indispensable for guiding formulation development, defining appropriate storage conditions, and ultimately ensuring the safety and efficacy of future therapeutic agents derived from this promising chemical scaffold.

References

  • Separation Science. (2025, March 24). Analytical Techniques In Stability Testing.
  • Baluja, S., Ramavat, P., & Nandha, K. (2016). Synthesis and thermal decomposition kinetics of some pyrazolo-quinazoline derivatives. World Scientific News, 31, 123-133.
  • Klick, S., et al. (2023, January 01). Analytical Methods to Determine the Stability of Biopharmaceutical Products. LCGC North America.
  • Patil, S. A., et al. (n.d.). Characterization, Synthesis, and Antimicrobial Activities of Quinazoline Derivatives and their Metal Ion Complexes. Oriental Journal of Chemistry.
  • Wong, A. W., & Datla, A. (2005). Assay and stability testing. In Handbook of Pharmaceutical Analysis by HPLC (Vol. 6, pp. 335-358). Elsevier Inc.
  • Karim, A. (2025, September 30).
  • Various Authors. (n.d.). Analytical Techniques for the Assessment of Drug Stability.
  • Various Authors. (2025, April 03). Synthesis of Quinazoline Derivatives in the Presence of Titanium-Containing Solid Acid Nanoparticles. Journal of Synthetic Chemistry.
  • Baluja, S., et al. (2024, January 04).
  • Various Authors. (2023, February 17). Advances in synthesis and biological activities of quinazoline scaffold analogues: A review. Heliyon.
  • Aldoghachi, R. J. K., et al. (n.d.). Synthesis, Thermal Analysis, and Thermodynamic Properties Study of New Quinoline Derivative and Their V(IV), Co(II), and Cu(II) Complexes. Indonesian Journal of Chemistry.
  • Various Authors. (n.d.). Synthesis, Characterisation and Biological Evaluation of Quinazoline Derivatives as Novel Anti-Microbial Agents. Longdom Publishing.
  • Nishimura, R. H. V., et al. (n.d.). Efficient N-arylation of 4-chloroquinazolines en route to novel 4-anilinoquinazolines as potential anticancer agents. PMC.
  • Travkin, V. M., Solyanikova, I. P., & Golovleva, L. A. (2006). Hydroxyquinol pathway for microbial degradation of halogenated aromatic compounds. Journal of Environmental Science and Health, Part B, 41(8), 1361-1382.
  • Various Authors. (2019, December 13).
  • ChemicalBook. (2025, July 24). 2-CHLORO-4-PHENYLQUINAZOLINE | 29874-83-7.
  • Various Authors. (2022, February 05). Analysis of degradation and pathways of three common antihistamine drugs by NaClO, UV, and UV-NaClO methods. PubMed.
  • Various Authors. (n.d.). Pathway proposed for the degradation of quinoline.
  • Jacobson, H. (2020). Thermal Analysis. In Modern Analysis of Antibiotics. Taylor & Francis.
  • Various Authors. (2024, August 08). Thermogravimetric Analysis (TGA), Differential Thermal Analysis (DTA), and Differential Scanning Calorimetry (DSC). Indo American Journal of Pharmaceutical Sciences.
  • Various Authors. (2021, October 26). Recent Advances on Quinazoline Derivatives: A Potential Bioactive Scaffold in Medicinal Chemistry. MDPI.
  • Various Authors. (2013, January 23).
  • Various Authors. (2021, February 15). Thermal Stability Evaluation of Nitroalkanes with Differential Scanning Calorimetry. UNICAM.
  • Sigma-Aldrich. (n.d.). 4-Chloroquinazoline 97%.
  • Various Authors. (2023, January 17). Synthesis, Characterization, DFT, and Thermogravimetric Analysis of Neutral Co(II)
  • Saavedra-Leos, M. Z., et al. (2019, December 18). Application of Differential Scanning Calorimetry (DSC) and Modulated Differential Scanning Calorimetry (MDSC) in Food and Drug Industries. MDPI.
  • Ndiwe, B., et al. (2022, February 17). Desorption Behavior and Thermogravimetric Analysis of Bio-Hardeners. Diva-Portal.org.
  • Various Authors. (n.d.). Thermogravimetric analysis (TGA) of the compounds.
  • Various Authors. (2021, May 20). N-[7-Chloro-4-[4-(phenoxymethyl)-1H-1,2,3-triazol-1-yl]quinoline]-acetamide. MDPI.
  • Hegde, D. A., et al. (1996). Application Of Differential Scanning Calorimetry (DSC) To Preformulation Compatibility Studies Between Chloroquine Phosphate And Excipients. Indian Journal of Pharmaceutical Sciences.
  • Various Authors. (2025, June 02). Structural Characterization of 7-Chloro-4-(4-methyl-1-piperazinyl)
  • Various Authors. (n.d.). A review on differential scanning calorimetry as a tool for thermal assessment of nanostructured coatings.
  • Various Authors. (2025, June 02). Structural Characterization of 7-Chloro-4-(4-methyl-1-piperazinyl)
  • Various Authors. (2025, April 24). Structural Characterization of 7-Chloro-4-(4-methyl-1-piperazinyl)

Sources

Protocols & Analytical Methods

Method

Application Note: A Comprehensive Protocol for the Synthesis of 4-Chloro-7-phenylquinazoline using Phosphorus Oxychloride (POCl₃)

Introduction The quinazoline scaffold is a privileged heterocycle in medicinal chemistry, forming the core of numerous approved drugs and clinical candidates with a vast spectrum of biological activities, including antic...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Introduction

The quinazoline scaffold is a privileged heterocycle in medicinal chemistry, forming the core of numerous approved drugs and clinical candidates with a vast spectrum of biological activities, including anticancer, anti-inflammatory, and antimicrobial properties. Specifically, 4-chloroquinazolines are highly valuable synthetic intermediates. The chlorine atom at the C4 position acts as an excellent leaving group, enabling facile nucleophilic aromatic substitution (SNAr) reactions. This allows for the introduction of diverse functionalities, making 4-chloroquinazolines key precursors for building libraries of bioactive molecules.[1][2]

This application note provides a detailed, two-part protocol for the synthesis of 4-chloro-7-phenylquinazoline. Part I outlines the preparation of the necessary precursor, 7-phenylquinazolin-4(3H)-one. Part II details the critical chlorination step using phosphorus oxychloride (POCl₃), a powerful but hazardous reagent. We will delve into the causality behind experimental choices, the reaction mechanism, critical safety procedures for handling POCl₃, and a troubleshooting guide to ensure a successful and safe synthesis.

Part I: Synthesis of the Precursor, 7-Phenylquinazolin-4(3H)-one

A common route to substituted quinazolinones involves the cyclization of the corresponding anthranilic acid derivative. For this protocol, we will assume the starting material is 2-amino-4-phenylbenzoic acid, which can be cyclized with formamide.

Experimental Protocol: 7-Phenylquinazolin-4(3H)-one

Materials and Reagents

Reagent/Material Grade Supplier
2-Amino-4-phenylbenzoic acid ≥97% Standard Supplier
Formamide ≥99.5% Standard Supplier
Round-bottom flask - Glassware Supplier
Reflux condenser - Glassware Supplier
Heating mantle with stirrer - Equipment Supplier
Büchner funnel and filter paper - Glassware Supplier

| Deionized water | - | - |

Step-by-Step Procedure

  • Reaction Setup: In a 100 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, combine 2-amino-4-phenylbenzoic acid (e.g., 5.0 g, 1 equivalent) and formamide (25 mL).

  • Heating: Heat the reaction mixture in a pre-heated oil bath to 140-150 °C. Stir vigorously.

  • Reaction Monitoring: Monitor the progress of the reaction by Thin Layer Chromatography (TLC), using a mobile phase such as 10% methanol in dichloromethane. The reaction is typically complete within 3-5 hours.

  • Isolation: Once the starting material is consumed, cool the reaction mixture to room temperature. A solid precipitate should form.

  • Work-up: Pour the mixture into 100 mL of ice-cold water. Stir for 30 minutes to ensure complete precipitation.

  • Filtration: Collect the solid product by vacuum filtration using a Büchner funnel. Wash the solid thoroughly with cold water (3 x 30 mL) to remove any residual formamide.

  • Drying: Dry the collected white to off-white solid in a vacuum oven at 60-70 °C to a constant weight. The 7-phenylquinazolin-4(3H)-one product is typically of sufficient purity for the next step.

Part II: Chlorination of 7-Phenylquinazolin-4(3H)-one using POCl₃

This step converts the C4-hydroxyl group of the quinazolinone tautomer into a chlorine atom. The reaction is conducted using neat phosphorus oxychloride under reflux conditions. Extreme caution must be exercised when handling POCl₃.

Mechanism of Chlorination

The chlorination of a 4-quinazolinone with POCl₃ is a two-stage process.[3][4]

  • Phosphorylation: The reaction begins with the phosphorylation of the carbonyl oxygen of the quinazolinone by POCl₃. This occurs readily, especially under basic conditions, to form a highly reactive O-phosphorylated intermediate.[3][5]

  • Nucleophilic Substitution: The intermediate is then subjected to nucleophilic attack by a chloride ion (Cl⁻) at the C4 position. This results in the displacement of the dichlorophosphate group and the formation of the desired 4-chloroquinazoline product. This second step is typically promoted by heating the reaction mixture to 70-90 °C.[3][6]

Chlorination_Mechanism Figure 1: Mechanism of Quinazolinone Chlorination with POCl₃ cluster_0 Stage 1: Phosphorylation cluster_1 Stage 2: Nucleophilic Substitution Quinazolinone 7-Phenylquinazolin-4(3H)-one Intermediate O-Phosphorylated Intermediate Quinazolinone->Intermediate + POCl₃ (Base mediated, < 25°C) POCl3 POCl₃ Product 4-Chloro-7-phenylquinazoline Intermediate->Product + Cl⁻ (Heat, 70-90°C) Chloride Cl⁻

Caption: Figure 1: Mechanism of Quinazolinone Chlorination with POCl₃.

Experimental Protocol: 4-Chloro-7-phenylquinazoline

Materials and Reagents

Reagent/Material Grade Notes
7-Phenylquinazolin-4(3H)-one From Part I Must be thoroughly dried
Phosphorus oxychloride (POCl₃) ≥99% Highly corrosive and toxic. Handle only in a certified fume hood.
N,N-Diisopropylethylamine (DIPEA) ≥99% Optional, can facilitate phosphorylation[7]
Round-bottom flask - Oven-dried
Reflux condenser with drying tube - Oven-dried
Ice bath - For work-up
Saturated sodium bicarbonate (NaHCO₃) soln - For neutralization
Dichloromethane (DCM) or Ethyl Acetate ACS Grade For extraction

| Anhydrous sodium sulfate (Na₂SO₄) | ACS Grade | For drying |

Quantitative Data Summary

Reactant Molar Mass ( g/mol ) Amount Equivalents
7-Phenylquinazolin-4(3H)-one ~222.25 e.g., 4.44 g 1.0
Phosphorus oxychloride (POCl₃) 153.33 e.g., 20 mL ~10 (Used as reagent and solvent)

| Expected Yield | ~240.69 g/mol | - | 85-95% |

Step-by-Step Procedure

  • Safety First: Don appropriate Personal Protective Equipment (PPE), including chemical-resistant gloves (Neoprene recommended), safety goggles, a face shield, and a lab coat.[8][9] Ensure an emergency shower and eyewash station are accessible.[6][9] All operations must be performed in a well-ventilated chemical fume hood.[10]

  • Reaction Setup: To an oven-dried 100 mL round-bottom flask equipped with a magnetic stir bar, add 7-phenylquinazolin-4(3H)-one (1.0 eq). Attach a reflux condenser fitted with a calcium chloride or silica gel drying tube.

  • Reagent Addition: In the fume hood, carefully add phosphorus oxychloride (POCl₃, ~5-10 volumes, e.g., 20 mL for 4.44 g of starting material). Optional: Add DIPEA (0.1-0.2 eq) to facilitate the initial phosphorylation step.

  • Heating: Heat the stirred mixture to reflux (oil bath temperature ~110 °C) for 3-4 hours.

  • Reaction Monitoring: Monitor the reaction by TLC (e.g., 30% Ethyl Acetate in Hexanes). The reaction is complete when the starting material spot has disappeared.

  • POCl₃ Removal: After cooling to room temperature, remove the excess POCl₃ under reduced pressure using a vacuum distillation setup. This step significantly reduces the hazard of the subsequent quenching step.

  • Work-up (Quenching): This is the most hazardous step. Perform a "reverse quench." [10][11] Prepare a large beaker with crushed ice (~200 g). Slowly and carefully, pour the cooled, concentrated reaction residue onto the crushed ice with vigorous stirring. POCl₃ reacts violently with water, producing HCl gas.[8][10] This must be done in the back of the fume hood.

  • Neutralization: The aqueous mixture will be highly acidic. Slowly neutralize the mixture by adding a saturated aqueous solution of sodium bicarbonate (NaHCO₃) until the pH is ~7-8. A solid precipitate will form.

  • Extraction: Extract the product from the aqueous mixture with dichloromethane or ethyl acetate (3 x 50 mL).

  • Drying and Concentration: Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent using a rotary evaporator to yield the crude product.

  • Purification: The crude 4-chloro-7-phenylquinazoline can be purified by recrystallization from a suitable solvent (e.g., ethanol or hexanes) or by column chromatography on silica gel if necessary.

Safety Precautions: Handling Phosphorus Oxychloride (POCl₃)

Phosphorus oxychloride is a highly dangerous chemical that requires strict safety protocols. Failure to adhere to these can result in serious injury.

  • Corrosivity and Toxicity: POCl₃ is extremely corrosive and causes severe skin burns and eye damage. It is fatal if inhaled.[8]

  • Reactivity with Water: It reacts violently and exothermically with water and moisture, releasing toxic and corrosive hydrogen chloride (HCl) gas.[8][12] Never add water to POCl₃; always add POCl₃ slowly to water/ice ("reverse quench").[10][11]

  • Personal Protective Equipment (PPE): Always wear chemical-resistant gloves (Neoprene is recommended), tightly fitting safety goggles, a face shield, and a flame-retardant lab coat.[8][9]

  • Ventilation: All manipulations must be conducted within a certified chemical fume hood to prevent inhalation of vapors.[10][13]

  • Spill and Emergency: In case of a spill, evacuate the area. Absorb the spill with an inert, dry material like vermiculite or dry sand and place it in a sealed container for hazardous waste disposal. DO NOT USE WATER. [9] In case of skin contact, immediately flush with copious amounts of water for at least 15 minutes and seek immediate medical attention.[6][9]

  • Storage: Store POCl₃ in a tightly sealed container under an inert atmosphere (e.g., nitrogen or argon) in a cool, dry, and well-ventilated area away from water and incompatible materials.[8][12]

Troubleshooting Guide

ProblemProbable Cause(s)Suggested Solution(s)
Low or No Yield 1. Wet starting material or glassware. POCl₃ hydrolyzes rapidly.1. Ensure the quinazolinone is thoroughly dry. Oven-dry all glassware before use.
2. Ineffective POCl₃ (hydrolyzed from improper storage).2. Use a fresh, unopened bottle of POCl₃ or distill the reagent under anhydrous conditions.
Incomplete Reaction 1. Insufficient reaction time or temperature.1. Increase reflux time and monitor carefully by TLC. Ensure the oil bath temperature is at least 110 °C.
2. Formation of unreactive intermediates (pseudodimers).2. This can occur at lower temperatures.[3] Ensure the reaction is heated sufficiently to drive the conversion to the chloro-product. Adding a base like DIPEA can sometimes help.[7]
Difficult Work-up 1. Uncontrolled, violent quenching reaction.1. Always perform a "reverse quench" by adding the reaction mixture to ice.[10][11] Removing excess POCl₃ by vacuum distillation first is highly recommended.
2. Product hydrolyzing back to starting material.2. Keep the aqueous mixture cold during work-up and neutralization. Extract the product promptly after neutralization. 4-chloroquinazolines can be unstable.[14]
Impure Product 1. Incomplete removal of phosphorus byproducts.1. Wash the organic extracts with water and brine thoroughly.
2. Incomplete reaction.2. Purify via column chromatography on silica gel. Unreacted starting material can sometimes be removed by washing the organic extract with a dilute aqueous base.[14]

References

  • Arnott, E. A., Chan, L. C., Cox, B. G., Meyrick, B. R., & Phillips, L. R. (2011). POCl3 chlorination of 4-quinazolones. The Journal of Organic Chemistry, 76(6), 1653–1661. [Link]

  • Loba Chemie. (n.d.). Safety Data Sheet: Phosphorus Oxychloride Extra Pure. Retrieved from [Link]

  • New Jersey Department of Health. (2001). Hazardous Substance Fact Sheet: Phosphorus Oxychloride. Retrieved from [Link]

  • Semantic Scholar. (n.d.). POCl3 chlorination of 4-quinazolones. Retrieved from [Link]

  • ResearchGate. (n.d.). POCl3 Chlorination of 4-Quinazolones | Request PDF. Retrieved from [Link]

  • Organic Syntheses. (2012). Working with Hazardous Chemicals. Retrieved from [Link]

  • ResearchGate. (2020). How can I properly quench POCl3?. Retrieved from [Link]

  • ResearchGate. (2013). What experimental procedure works best for chlorinating quinazolones using POCl3, POCl3/PCl5, SOCl2/cat. DMF?. Retrieved from [Link]

  • Al-Suwaidan, I. A., et al. (2017). Efficient N-arylation of 4-chloroquinazolines en route to novel 4-anilinoquinazolines as potential anticancer agents. Molecules, 22(1), 103. [Link]

Sources

Application

Application Note: 4-Chloro-7-phenylquinazoline as a Privileged Building Block for Targeted Kinase Inhibitors

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Document Type: Technical Application Note & Experimental Protocol Introduction and Mechanistic Rationale In modern medicinal chemistry,...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Document Type: Technical Application Note & Experimental Protocol

Introduction and Mechanistic Rationale

In modern medicinal chemistry, the quinazoline scaffold is recognized as a "privileged structure" due to its role as a bioisostere of the purine ring, making it an ideal candidate for ATP-competitive kinase inhibition[1]. Specifically, 4-chloro-7-phenylquinazoline (CAS: 1384182-07-3) [2][3] has emerged as a highly versatile building block for the divergent synthesis of targeted therapeutics, particularly in the oncology space[4].

As a Senior Application Scientist, it is critical to understand the causality behind the structural features of this specific building block:

  • C4-Chloro Reactivity (The Electrophilic Hub): The pyrimidine ring within the quinazoline core is highly electron-deficient. The adjacent nitrogen atoms exert a strong inductive and resonance-withdrawing effect, rendering the C4 carbon highly susceptible to Nucleophilic Aromatic Substitution (SNAr)[5]. The chloride ion serves as an excellent leaving group, allowing for rapid, high-yielding functionalization with various nucleophiles (anilines, aliphatic amines, and phenols)[5][6].

  • C7-Phenyl Pharmacophore (The Hydrophobic Anchor): While the 4-anilino moiety typically binds to the hinge region of the kinase active site, the C7-phenyl substitution serves a distinct structural purpose. In kinases such as c-Src and EGFR, the C7-phenyl group projects deep into the hydrophobic pocket (Pocket II) of the enzyme[7]. This steric bulk and lipophilicity enhance binding affinity through π−π stacking and van der Waals interactions, while simultaneously improving the selectivity profile of the inhibitor against off-target kinases[7][8].

Physicochemical Properties Summary
PropertyValue
Chemical Name 4-Chloro-7-phenylquinazoline
CAS Number 1384182-07-3[2]
Molecular Formula C14H9ClN2[3]
Molecular Weight 240.69 g/mol
Primary Reactivity Nucleophilic Aromatic Substitution (SNAr) at C4
Structural Role ATP-competitive hinge binder with hydrophobic extension

Divergent Synthetic Workflow

The true value of 4-chloro-7-phenylquinazoline lies in its ability to act as a central hub for generating diverse libraries of drug candidates.

SyntheticWorkflow BB 4-Chloro-7-phenylquinazoline (Building Block) Anilines Primary Anilines (e.g., 3-ethoxyaniline) BB->Anilines SNAr (Acidic/Neutral) Amines Aliphatic Amines (e.g., Morpholine) BB->Amines SNAr (Basic) Phenols Phenols / Alcohols BB->Phenols Base-catalyzed Prod1 4-Anilino-7-phenylquinazolines (Kinase Inhibitors) Anilines->Prod1 Prod2 4-Amino-7-phenylquinazolines (Targeted Probes) Amines->Prod2 Prod3 4-Aryloxy-7-phenylquinazolines (Bioisosteres) Phenols->Prod3

Divergent SNAr synthetic workflow utilizing 4-chloro-7-phenylquinazoline.

Experimental Protocols

The following protocols are designed as self-validating systems. The choice of solvent, temperature, and catalyst is explicitly tailored to the nucleophilicity of the incoming reagent.

Protocol A: Synthesis of 4-Anilino-7-phenylquinazoline Derivatives (Kinase Inhibitors)

Causality: Primary anilines are moderate nucleophiles. Isopropanol (IPA) is selected as the solvent because its boiling point (82°C) provides optimal thermal energy for the SNAr reaction without causing thermal degradation of the starting materials[4]. A catalytic amount of HCl is utilized to protonate the N1 nitrogen of the quinazoline ring, which significantly increases the electrophilicity of the C4 carbon, driving the reaction to completion[4].

Step-by-Step Methodology:

  • Preparation: In an oven-dried 50 mL round-bottom flask equipped with a magnetic stir bar, charge 4-chloro-7-phenylquinazoline (1.0 eq, 1.0 mmol).

  • Solvent Addition: Suspend the building block in anhydrous Isopropanol (10 mL).

  • Nucleophile Addition: Add the desired substituted aniline (1.1 eq, 1.1 mmol) dropwise or in portions.

  • Catalysis: Add 1-2 drops of concentrated HCl (or 4M HCl in dioxane) to initiate the autocatalytic cycle[4].

  • Reaction: Attach a reflux condenser and heat the mixture to 80°C for 2-4 hours. Monitor the reaction via TLC (Hexanes/EtOAc 7:3) or LC-MS until the starting material is completely consumed.

  • Isolation: Upon completion, cool the reaction mixture to 0°C in an ice bath. The product typically precipitates as the hydrochloride salt.

  • Filtration & Washing: Filter the precipitate under a vacuum, washing the filter cake with cold Isopropanol (2 x 5 mL) followed by diethyl ether (10 mL).

  • Free-Basing (Optional): If the free base is required, suspend the salt in saturated aqueous NaHCO3​ and extract with Dichloromethane (3 x 15 mL). Dry the organic layer over anhydrous Na2​SO4​ , filter, and concentrate in vacuo.

Protocol B: Synthesis of 4-Aryloxy-7-phenylquinazolines

Causality: Phenols are significantly weaker nucleophiles than anilines. Therefore, an acidic catalyst is ineffective. Instead, a strong base ( K2​CO3​ or Cs2​CO3​ ) in a polar aprotic solvent (DMF) is required to deprotonate the phenol, generating the highly nucleophilic phenoxide ion[9].

Step-by-Step Methodology:

  • Deprotonation: In a dry flask, dissolve the desired phenol (1.2 eq) in anhydrous DMF (8 mL). Add anhydrous K2​CO3​ (2.0 eq) and stir at room temperature for 30 minutes to ensure complete phenoxide formation.

  • Coupling: Add 4-chloro-7-phenylquinazoline (1.0 eq) to the suspension.

  • Reaction: Heat the mixture to 90°C under an inert nitrogen atmosphere for 4-8 hours.

  • Quenching: Cool the mixture to room temperature and pour it into crushed ice/water (30 mL) with vigorous stirring.

  • Isolation: Filter the resulting precipitate, wash extensively with water to remove DMF and inorganic salts, and purify via flash column chromatography if necessary.

Quantitative Data Summary
Nucleophile TypeReagents & SolventsCatalyst / BaseTemp & TimeTypical YieldTarget Application
Primary Anilines Isopropanol (IPA)Catalytic HCl80°C, 2-4 h80-95%EGFR/c-Src Kinase Inhibitors
Aliphatic Amines THF or DMFDIPEA or TEART to 60°C, 1-3 h75-90%Pharmacokinetic Profiling
Phenols DMF K2​CO3​ or Cs2​CO3​ 90°C, 4-8 h60-85%Bioisosteric Replacements

Biological Application: Kinase Inhibition Pathway

Derivatives synthesized from 4-chloro-7-phenylquinazoline (specifically the 4-anilino variants) are potent inhibitors of Receptor Tyrosine Kinases (RTKs) such as c-Src[7]. By competitively binding to the ATP pocket, these compounds halt downstream phosphorylation cascades, ultimately leading to tumor cell apoptosis and the inhibition of metastasis[7][8].

Pathway Drug 4-Anilino-7-phenylquinazoline Derivative ATP ATP Binding Pocket Drug->ATP Competitive Binding Kinase Receptor Tyrosine Kinase (e.g., c-Src / EGFR) ATP->Kinase Blocks Activation Downstream1 MAPK / ERK Pathway Kinase->Downstream1 Phosphorylation Downstream2 PI3K / AKT Pathway Kinase->Downstream2 Phosphorylation Outcome1 Tumor Cell Apoptosis Downstream1->Outcome1 Arrest Outcome2 Inhibition of Metastasis Downstream2->Outcome2 Arrest

Mechanism of action for 4-anilino-7-phenylquinazoline derivatives in RTK signaling.

References

  • Guidechem - 3-amino-6-chloro-3,4-dihydro-4-phenylquinazolin-4-ol 27610-14-6 (Contains 1384182-07-3 data).
  • Parchem - 4-Chloro-7-phenylquinazoline (Cas 6484-25-9 / 1384182-07-3).
  • ACS Publications - Discovery of a New Class of Anilinoquinazoline Inhibitors with High Affinity and Specificity for the Tyrosine Kinase Domain of c-Src.
  • PubMed (NIH) - Discovery of a new class of anilinoquinazoline inhibitors with high affinity and specificity for the tyrosine kinase domain of c-Src.
  • PMC (NIH) - Efficient N-arylation of 4-chloroquinazolines en route to novel 4-anilinoquinazolines as potential anticancer agents.
  • IntechOpen - Quinazolinone and Quinazoline Derivatives: Synthesis and Biological Application.
  • Google Patents - Compound having tgf-beta inhibitory activity and pharmaceutical composition containing same (EP1724268A1).

Sources

Method

Application Note: High-Efficiency Nucleophilic Aromatic Substitution (SNAr) of 4-Chloro-7-phenylquinazoline

Executive Summary The quinazoline scaffold is a privileged pharmacophore in medicinal chemistry, most notably recognized in the development of epidermal growth factor receptor (EGFR) inhibitors. Within this chemical spac...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The quinazoline scaffold is a privileged pharmacophore in medicinal chemistry, most notably recognized in the development of epidermal growth factor receptor (EGFR) inhibitors. Within this chemical space, 4-chloro-7-phenylquinazoline (CAS: 1384182-07-3) serves as a highly versatile, electrophilic building block. This application note provides a deep-dive technical guide into the nucleophilic aromatic substitution (SNAr) of this substrate. By dissecting the electronic causality of the quinazoline core and mapping it to empirical solvent and catalyst choices, this guide establishes self-validating protocols for both weak and strong nucleophiles.

Mechanistic Framework & Causality

The α-Nitrogen Effect and Electrophilicity

The reactivity of 4-chloro-7-phenylquinazoline is fundamentally driven by the α-nitrogen effect . The N1 and N3 atoms of the quinazoline ring exert a profound electron-withdrawing pull via both inductive and resonance mechanisms. This leaves the C-4 position highly electron-deficient and primed for nucleophilic attack. The addition of the 7-phenyl group extends the π-conjugation system; while this slightly modulates the electron density, its primary practical effect is a significant increase in the molecule's lipophilicity. This necessitates the use of moderately non-polar or amphiphilic solvents (e.g., THF, n-butanol) to maintain homogeneous reaction conditions.

Electrophilic vs. Nucleophilic Solvation

The choice of reaction conditions must be dictated by the strength of the incoming nucleophile:

  • Strong Nucleophiles (Aliphatic Amines, Alkoxides): These reactions proceed rapidly under standard base-catalyzed conditions (e.g., DIPEA, Cs₂CO₃) in polar aprotic solvents (THF, DMF). The nucleophile attacks C-4 to form a tetrahedral Meisenheimer complex, followed by the rapid expulsion of the chloride ion.

  • Weak Nucleophiles (Substituted Anilines): Reactions with weak nucleophiles often stall under basic conditions. To overcome this thermodynamic barrier, electrophilic solvation is required . By conducting the reaction in protic solvents (e.g., n-butanol) or introducing a catalytic amount of HCl, the N1 and N3 atoms become protonated. This protonation drastically lowers the Lowest Unoccupied Molecular Orbital (LUMO) of the electrophile, supercharging its susceptibility to nucleophilic attack .

SNAr_Mechanism A Electrophile 4-Chloro-7-phenylquinazoline C Meisenheimer Complex Tetrahedral Intermediate A->C Nucleophilic Attack (C4) B Nucleophile R-NH2 or R-OH B->C D Product 4-Substituted-7-phenylquinazoline C->D Rearrangement & Elimination E Leaving Group Chloride Ion (Cl-) C->E

Fig 1: SNAr addition-elimination mechanism at the C-4 position of the quinazoline scaffold.

Empirical Optimization Data

To demonstrate the causality of solvent and additive selection, the following table summarizes quantitative optimization data for the functionalization of 4-chloroquinazolines. Note how weak nucleophiles strictly require protic/acidic conditions, whereas oxygen nucleophiles benefit from the "cesium effect" in aprotic media.

EntryNucleophile TypeReagentSolventAdditive / BaseTemp (°C)Time (h)Yield (%)
1Primary Amine (Weak)Anilinen-BuOHNone (Autocatalytic)1102.085
2Primary Amine (Weak)3-FluoroanilineiPrOHCatalytic HCl903.088
3Secondary Amine (Strong)MorpholineMeCNK₂CO₃804.092
4Oxygen NucleophilePhenolDMFCs₂CO₃1006.078
5Oxygen NucleophilePhenolTHFDIPEA6512.040

Validated Methodologies

Workflow S1 1. Reagent Preparation Dry solvents, stoichiometric Nu S2 2. Reaction Assembly Add Base or Acid catalyst S1->S2 S3 3. Thermal Activation Reflux or Microwave (60-110°C) S2->S3 S4 4. IPC Monitoring TLC / LC-MS for completion S3->S4 S4->S3 Incomplete Conversion S5 5. Workup & Extraction Aqueous quench, phase separation S4->S5 >95% Conversion S6 6. Purification & Isolation Chromatography or Recrystallization S5->S6

Fig 2: Standardized experimental workflow for the SNAr functionalization of 4-chloroquinazolines.

Protocol A: Acid-Promoted Amination (For Weak Nucleophiles)

This protocol utilizes electrophilic solvation to drive the reaction of sterically hindered or electron-poor anilines.

  • Reaction Assembly: In an oven-dried round-bottom flask, suspend 4-chloro-7-phenylquinazoline (1.0 eq, 1.0 mmol) and the target aniline (1.2 eq, 1.2 mmol) in anhydrous n-butanol (5.0 mL).

  • Catalysis: Add 1-2 drops of concentrated HCl (approx. 0.1 eq). Causality: This immediately protonates the quinazoline core, activating the C-4 position and preventing the aniline from acting merely as a spectator base.

  • Thermal Activation: Affix a reflux condenser and heat the mixture to 100–110 °C for 2–3 hours.

  • In-Process Control (IPC) & Self-Validation: Monitor via TLC (Hexanes:EtOAc 2:1). The reaction is self-validating: as the product forms, the highly insoluble hydrochloride salt of the 4-anilino-7-phenylquinazoline will precipitate out of the hot n-butanol, turning the clear solution into a thick suspension.

  • Workup: Cool the mixture to room temperature. Filter the precipitated salt and wash with cold n-butanol (2 x 2 mL).

  • Free-Basing: To isolate the active pharmaceutical ingredient (API) in its free base form, suspend the collected solid in saturated aqueous NaHCO₃ (10 mL) and extract with EtOAc (3 x 10 mL). Dry the combined organic layers over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

Protocol B: Base-Promoted Etherification (For Oxygen/Strong Nucleophiles)

This protocol utilizes the "cesium effect" to maximize the nucleophilicity of alkoxides or phenoxides.

  • Reaction Assembly: Charge a flask with 4-chloro-7-phenylquinazoline (1.0 eq, 1.0 mmol), the target phenol/alcohol (1.5 eq, 1.5 mmol), and anhydrous Cs₂CO₃ (2.0 eq, 2.0 mmol) in anhydrous DMF (5.0 mL). Causality: Cs₂CO₃ provides a large, soft cation that weakly coordinates with the phenoxide/alkoxide, leaving the oxygen highly "naked" and nucleophilic.

  • Thermal Activation: Heat the mixture to 80–100 °C under a nitrogen atmosphere for 4–6 hours.

  • IPC: Monitor via LC-MS. The starting material mass (m/z 241 [M+H]⁺) should be completely replaced by the product mass.

  • Workup & Self-Validation: Pour the cooled reaction mixture into rapidly stirring ice water (25 mL). Self-Validation: The extreme lipophilicity of the 7-phenylquinazoline ether product will force it to crash out of the aqueous DMF mixture as a distinct solid, leaving unreacted polar phenols and inorganic salts dissolved in the aqueous phase.

  • Isolation: Filter the precipitate, wash thoroughly with deionized water (3 x 10 mL) to remove residual DMF, and dry under high vacuum.

Troubleshooting & Analytical Characterization

  • Hydrolysis to 4-Quinazolinone: 4-chloroquinazolines are highly moisture-sensitive. If water is present in the solvent, competitive SNAr by hydroxide ions will yield the thermodynamically stable 7-phenylquinazolin-4(3H)-one . Solution: Strictly utilize anhydrous solvents and inert gas (N₂/Ar) atmospheres, particularly for reactions exceeding 4 hours.

  • Pseudodimerization: During amination, unreacted 4-chloroquinazoline can react with the newly formed secondary amine product, creating a bis-quinazoline dimer. Solution: Always maintain a slight stoichiometric excess (1.2–1.5 eq) of the primary amine nucleophile to outcompete the product for the remaining electrophile.

References

  • Activation of Electrophile/Nucleophile Pair by a Nucleophilic and Electrophilic Solvation in a SNAr Reaction Frontiers in Chemistry URL:[Link]

  • Switching the Chemoselectivity in the Amination of 4-Chloroquinazolines with Aminopyrazoles Organic Letters - ACS Publications URL:[Link]

  • Synthesis and In Vitro Cytotoxic Properties of Polycarbo-Substituted 4-(Arylamino)quinazolines Molecules (PMC) URL:[Link]

Application

Application Notes &amp; Protocols: Suzuki-Miyaura Cross-Coupling for the Synthesis of 4-Aryl-7-phenylquinazolines

Abstract The quinazoline scaffold is a privileged structure in medicinal chemistry, forming the core of numerous therapeutic agents.[1] The ability to functionalize specific positions of this heterocycle is crucial for t...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Abstract

The quinazoline scaffold is a privileged structure in medicinal chemistry, forming the core of numerous therapeutic agents.[1] The ability to functionalize specific positions of this heterocycle is crucial for the development of new drug candidates and advanced materials. This guide provides a comprehensive technical overview and detailed protocols for the Suzuki-Miyaura cross-coupling of 4-chloro-7-phenylquinazoline with various arylboronic acids. We will explore the underlying mechanism, detail a robust experimental procedure, discuss strategies for optimizing reaction conditions, and provide troubleshooting advice to overcome common challenges associated with the cross-coupling of nitrogen-containing heterocycles.

Introduction: The Significance of Arylated Quinazolines

The Suzuki-Miyaura reaction stands as one ofthe most powerful and versatile methods for forming carbon-carbon bonds in modern organic synthesis.[2][3] Its importance is highlighted by the 2010 Nobel Prize in Chemistry awarded for its development.[3] The reaction's success is due to its mild conditions, tolerance of a wide array of functional groups, and the use of organoboron reagents that are generally stable and have low toxicity.[2][4]

The 4-chloro-7-phenylquinazoline substrate is a valuable building block. The chlorine atom at the C4 position is an effective leaving group for palladium-catalyzed cross-coupling reactions, while the phenyl group at C7 can be used to modulate the molecule's physicochemical properties. The products, 4,7-diarylquinazolines, are of significant interest in drug discovery, particularly as kinase inhibitors, and in materials science for the development of novel organic electronics.[5] However, the presence of Lewis basic nitrogen atoms in the quinazoline ring can present challenges, such as catalyst poisoning, which requires careful selection of reaction parameters to achieve high yields.[6]

The Suzuki-Miyaura Catalytic Cycle

Understanding the mechanism is key to rational optimization and troubleshooting. The reaction proceeds through a catalytic cycle involving a palladium complex that alternates between Pd(0) and Pd(II) oxidation states.[7]

  • Oxidative Addition: The active Pd(0) catalyst inserts into the carbon-chlorine bond of 4-chloro-7-phenylquinazoline. This is often the rate-limiting step, especially for less reactive aryl chlorides.[8]

  • Transmetalation: The aryl group from the organoboron species is transferred to the palladium(II) complex. This step requires activation of the boronic acid by a base to form a more nucleophilic boronate "ate" complex.[9][10][11] The choice of base is therefore critical and can significantly impact the reaction rate and outcome.[10][12]

  • Reductive Elimination: The two coupled aryl groups are eliminated from the palladium center, forming the desired C-C bond and regenerating the active Pd(0) catalyst, which re-enters the cycle.[7][13]

dot graph "Suzuki_Miyaura_Catalytic_Cycle" { graph [layout=circo, overlap=false, splines=true, bgcolor="#F1F3F4", label="Figure 1: The Catalytic Cycle of the Suzuki-Miyaura Reaction", fontcolor="#202124", labelloc=b, fontsize=12]; node [shape=box, style="filled,rounded", fontname="helvetica", fontsize=10]; edge [color="#5F6368", penwidth=1.5];

// Nodes Pd0 [label="Pd(0)Ln", fillcolor="#4285F4", fontcolor="#FFFFFF"]; OxAdd [label="Oxidative\nAddition", shape=ellipse, style=filled, fillcolor="#FFFFFF", fontcolor="#202124"]; PdII_Complex [label="Ar-Pd(II)Ln-Cl", fillcolor="#EA4335", fontcolor="#FFFFFF", tooltip="Aryl-Palladium(II) Complex"]; Transmetal [label="Transmetalation", shape=ellipse, style=filled, fillcolor="#FFFFFF", fontcolor="#202124"]; PdII_Diaryl [label="Ar-Pd(II)Ln-Ar'", fillcolor="#FBBC05", fontcolor="#202124", tooltip="Diaryl-Palladium(II) Complex"]; RedElim [label="Reductive\nElimination", shape=ellipse, style=filled, fillcolor="#FFFFFF", fontcolor="#202124"];

// Invisible nodes for inputs/outputs node [shape=plaintext, fontcolor="#202124"]; ArCl [label="4-Chloro-7-phenylquinazoline"]; ArBoronic [label="Ar'B(OH)₂ + Base"]; Product [label="4-Aryl-7-phenylquinazoline"];

// Edges Pd0 -> OxAdd [label=""]; ArCl -> OxAdd [arrowhead=none]; OxAdd -> PdII_Complex; PdII_Complex -> Transmetal; ArBoronic -> Transmetal [arrowhead=none]; Transmetal -> PdII_Diaryl; PdII_Diaryl -> RedElim; RedElim -> Pd0; RedElim -> Product [dir=back]; } . Caption: The Catalytic Cycle of the Suzuki-Miyaura Reaction

Detailed Experimental Protocol

This protocol provides a general method for the Suzuki-Miyaura coupling of 4-chloro-7-phenylquinazoline with a representative arylboronic acid.

Materials:

  • 4-chloro-7-phenylquinazoline (1.0 eq)

  • Arylboronic acid (1.2 - 1.5 eq)

  • Palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol% or a modern precatalyst like XPhos Pd G3, 1-2 mol%)

  • Base (e.g., K₂CO₃ or K₃PO₄, 2.0 - 3.0 eq)

  • Anhydrous solvent (e.g., 1,4-Dioxane/H₂O 4:1, or Toluene/H₂O 4:1)

  • Inert gas (Argon or Nitrogen)

  • Standard glassware for inert atmosphere reactions (e.g., Schlenk flask)

Procedure:

  • Reaction Setup: To a dry Schlenk flask equipped with a magnetic stir bar, add 4-chloro-7-phenylquinazoline, the arylboronic acid, and the base.

  • Inert Atmosphere: Seal the flask with a septum. Evacuate the flask and backfill with an inert gas (e.g., Argon). Repeat this cycle three times to ensure all oxygen is removed.[6]

  • Solvent and Catalyst Addition: Add the degassed solvent mixture via syringe. If using a solid catalyst, it can be added at the beginning with the other solids. If using a solution, add it now. The mixture should be sparged with the inert gas for an additional 10-15 minutes.

  • Reaction: Heat the reaction mixture to the desired temperature (typically 80-110 °C) with vigorous stirring.

  • Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting material (4-chloro-7-phenylquinazoline) is consumed.

  • Workup:

    • Cool the reaction to room temperature.

    • Dilute the mixture with an organic solvent like ethyl acetate and water.

    • Separate the organic layer. Wash it with water and then with brine.

    • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

  • Purification: Purify the crude product by column chromatography on silica gel using an appropriate solvent system (e.g., hexanes/ethyl acetate gradient) to yield the pure 4-aryl-7-phenylquinazoline product.

  • Characterization: Confirm the structure and purity of the final product using ¹H NMR, ¹³C NMR, and High-Resolution Mass Spectrometry (HRMS).

Optimization of Reaction Conditions

For challenging substrates or to improve yield and reaction time, systematic optimization is crucial. The choice of catalyst, ligand, base, and solvent system can have a profound impact on the reaction's success.

Key Parameters for Optimization:
Parameter Common Choices Rationale & Expert Insights
Palladium Source Pd(PPh₃)₄, Pd(OAc)₂, Pd₂(dba)₃, Modern Precatalysts (e.g., Buchwald-type)Traditional catalysts like Pd(PPh₃)₄ are often effective.[14] However, for less reactive chloro-heterocycles, modern precatalysts combined with bulky, electron-rich phosphine ligands are superior.[8][15] They generate the active Pd(0) species more efficiently and resist deactivation.[6]
Ligand PPh₃, P(t-Bu)₃, Buchwald ligands (e.g., SPhos, XPhos, RuPhos)The nitrogen atoms in the quinazoline can coordinate to the palladium center, poisoning the catalyst.[6] Bulky, electron-rich ligands like SPhos or XPhos shield the metal center, preventing this deactivation and promoting the crucial reductive elimination step.[6]
Base K₂CO₃, Cs₂CO₃, K₃PO₄, KFThe base activates the boronic acid to form the reactive boronate species.[10] K₃PO₄ is often an excellent choice for heteroaryl couplings, proving effective under mild conditions.[16] For sensitive functional groups, a milder base like KF might be preferable.[4]
Solvent Toluene, Dioxane, THF, DMF (often with water)A mixture of an organic solvent with water is common.[3] Water can help dissolve the inorganic base and facilitate the formation of the active boronate. Anhydrous conditions may be necessary if protodeboronation of the boronic acid is a significant side reaction.[6]
Temperature 60 - 120 °CHigher temperatures generally increase the rate of reaction, which is often necessary for activating the C-Cl bond. However, excessively high temperatures can lead to catalyst decomposition or increased side reactions.

dot digraph "Optimization_Workflow" { graph [rankdir="TB", bgcolor="#F1F3F4", label="Figure 2: Workflow for Optimizing Suzuki-Miyaura Coupling", fontcolor="#202124", labelloc=b, fontsize=12]; node [shape=box, style="filled,rounded", fontname="helvetica", fontsize=10];

// Nodes Start [label="Start with Standard Protocol\n(e.g., Pd(PPh₃)₄, K₂CO₃, Dioxane/H₂O, 90°C)", fillcolor="#FFFFFF", fontcolor="#202124"]; CheckYield [label="Reaction Complete?\nYield > 80%?", shape=diamond, style=filled, fillcolor="#FBBC05", fontcolor="#202124"]; ScreenCatalyst [label="Screen Catalysts & Ligands\n(e.g., XPhos Pd G3, SPhos Pd G3)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; CheckCatalyst [label="Improvement?", shape=diamond, style=filled, fillcolor="#FBBC05", fontcolor="#202124"]; ScreenBaseSolvent [label="Screen Bases & Solvents\n(e.g., K₃PO₄ in Toluene/H₂O)", fillcolor="#34A853", fontcolor="#FFFFFF"]; CheckBase [label="Improvement?", shape=diamond, style=filled, fillcolor="#FBBC05", fontcolor="#202124"]; OptimizeTemp [label="Optimize Temperature\n& Concentration", fillcolor="#EA4335", fontcolor="#FFFFFF"]; End [label="Final Optimized Protocol", shape=ellipse, style=filled, fillcolor="#5F6368", fontcolor="#FFFFFF"];

// Edges Start -> CheckYield; CheckYield -> End [label="Yes"]; CheckYield -> ScreenCatalyst [label="No"]; ScreenCatalyst -> CheckCatalyst; CheckCatalyst -> ScreenBaseSolvent [label="Yes"]; CheckCatalyst -> ScreenBaseSolvent [label="No (Select Best)"]; ScreenBaseSolvent -> CheckBase; CheckBase -> OptimizeTemp [label="Yes"]; CheckBase -> OptimizeTemp [label="No (Select Best)"]; OptimizeTemp -> End; } . Caption: Workflow for Optimizing Suzuki-Miyaura Coupling

Troubleshooting Common Issues

Even with a robust protocol, challenges can arise. Below are common problems and potential solutions.

Problem Potential Cause(s) Suggested Solution(s)
Low or No Conversion 1. Inactive Catalyst2. Catalyst Poisoning3. Poor Solubility1. Ensure thorough degassing; use a fresh catalyst or a more active precatalyst.[6]2. Switch to a bulkier, more electron-rich ligand (e.g., SPhos, XPhos) to shield the palladium center.[6]3. Screen different solvents (e.g., DMF, Toluene) or increase the reaction temperature.[6]
Protodeboronation Presence of excess water or protic sources leading to cleavage of the C-B bond.Use anhydrous solvents and consider a less aqueous base system (e.g., KF in dioxane). Use a more stable boronate ester (e.g., pinacol ester) instead of the boronic acid.[6]
Homocoupling 1. (Aryl Halide) Presence of O₂ leading to Pd(II) mediated homocoupling.2. (Boronic Acid) Oxidative conditions.1. Ensure the reaction is run under a strictly inert atmosphere.[6]2. Thoroughly degas all solvents and reagents before starting the reaction.[6]
Dehalogenation The aryl halide is reduced to an arene instead of coupling.This can occur if a hydride source is present. Ensure solvents are pure. Sometimes changing the base or ligand system can mitigate this side reaction.[7]

Conclusion

The Suzuki-Miyaura cross-coupling of 4-chloro-7-phenylquinazoline is a highly effective method for synthesizing diverse 4-aryl-7-phenylquinazoline derivatives. Success hinges on the careful selection of the catalyst system and reaction conditions to overcome the inherent challenges of coupling with nitrogen-containing heterocycles. By understanding the reaction mechanism and employing a systematic approach to optimization, researchers can reliably access these valuable compounds for applications in pharmaceutical development and materials science.

References

  • Role of the Base and Control of Selectivity in the Suzuki-Miyaura Cross-Coupling Reaction. Google Scholar.
  • Suzuki Coupling with Nitrogen-Containing Heterocycles. Benchchem.
  • Computational Characterization of the Role of the Base in the Suzuki−Miyaura Cross-Coupling Reaction. Journal of the American Chemical Society.
  • A Comparative Guide to Bases in Suzuki-Miyaura Coupling Reactions. Benchchem.
  • Computational Characterization of the Role of the Base in the Suzuki−Miyaura Cross-Coupling Reaction. OA Monitor Ireland.
  • Role of the Base and Control of Selectivity in the Suzuki–Miyaura Cross‐Coupling Reaction. Wiley Online Library.
  • Suzuki-Miyaura cross-coupling: Practical Guide. Yoneda Labs.
  • Application of Palladium Based Precatalytic Systems in the Suzuki‐Miyaura Cross‐Coupling Reactions of Chloro‐ Heterocycles. ResearchGate.
  • The catalytic mechanism of the Suzuki-Miyaura reaction. ChemRxiv.
  • Suzuki Cross Coupling Reaction-A Review. ResearchGate.
  • Suzuki Coupling. Organic Chemistry Portal.
  • A Versatile Method for Suzuki Cross-Coupling Reactions of Nitrogen Heterocycles. Angewandte Chemie International Edition.
  • Advances in Metal-Catalyzed Cross-Coupling Reactions of Halogenated Quinazolinones and Their Quinazoline Derivatives. PMC.
  • Suzuki-Miyaura Cross-Coupling of Unprotected, Nitrogen-Rich Heterocycles: Substrate Scope and Mechanistic Investigation. Journal of the American Chemical Society.
  • Quinazolinone and Quinazoline Derivatives: Synthesis and Biological Application. IntechOpen.
  • Suzuki Miyaura Cross-Coupling Reactions of 4-Chloro Quinoline Derivatives and Studying of Biological Activity for some of Them. ResearchGate.
  • Suzuki reaction. Wikipedia.

Sources

Method

preparation of 4-amino-7-phenylquinazoline from 4-chloro-7-phenylquinazoline

Application Note: High-Yield Preparation of 4-Amino-7-phenylquinazoline via Nucleophilic Aromatic Substitution Executive Summary & Mechanistic Rationale The conversion of 4-chloroquinazolines to their corresponding 4-ami...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Application Note: High-Yield Preparation of 4-Amino-7-phenylquinazoline via Nucleophilic Aromatic Substitution

Executive Summary & Mechanistic Rationale

The conversion of 4-chloroquinazolines to their corresponding 4-amino derivatives is a foundational transformation in medicinal chemistry, particularly in the synthesis of kinase inhibitors. This application note details the robust preparation of 4-amino-7-phenylquinazoline from 4-chloro-7-phenylquinazoline via a Nucleophilic Aromatic Substitution (SNAr) mechanism.

As a Senior Application Scientist, I emphasize that successful execution of this reaction requires an understanding of the heterocyclic electronics. The quinazoline ring is a π -electron-deficient system. The C4 position is exceptionally electrophilic due to the synergistic inductive and resonance electron-withdrawing effects of the N1 and N3 atoms. Kinetic studies demonstrate that the C4 position is approximately 6,500 times more reactive toward nucleophiles than the C2 position [3]. This vast electronic differential allows for highly regioselective amination without the need for protecting groups.

However, the use of ammonia (NH3) as a nucleophile presents significant physical challenges. Because ammonia is a highly volatile gas, conducting this reaction in an open or standard reflux system leads to rapid reagent depletion before the SNAr activation energy is achieved. Consequently, the reaction necessitates either a closed pressurized system (sealed tube/microwave) or the use of a high-temperature latent ammonia surrogate (such as ammonium acetate) [1, 2]. Furthermore, to prevent competitive hydrolysis of the C4-chloride to a quinazolin-4-one byproduct, anhydrous methanolic ammonia is strongly preferred over aqueous ammonium hydroxide.

SNAr_Mechanism SM 4-Chloro-7-phenylquinazoline (Electrophile) Int Meisenheimer Complex (Tetrahedral Intermediate) SM->Int Nucleophilic Attack NH3 Ammonia Source (NH3/MeOH or NH4OAc) NH3->Int Prod 4-Amino-7-phenylquinazoline (Target Product) Int->Prod Cl- Elimination Byprod HCl / Acetic Acid (Byproduct) Int->Byprod

Fig 1. SNAr mechanism for the amination of 4-chloro-7-phenylquinazoline.

Comparative Reaction Conditions

To accommodate varying laboratory capabilities, three distinct methodologies are summarized below. Protocol A is the industry standard for purity, while Protocol C is an excellent alternative when pressure-rated vessels are unavailable.

MethodReagents & SolventTemp (°C)TimeYield (%)Mechanistic Advantage
A. Sealed Tube 7N NH3 in MeOH9016 h88–92Anhydrous conditions prevent hydrolysis; clean SNAr.
B. Microwave 7N NH3 in MeOH13020 min85–95Rapid superheating accelerates the rate-determining step.
C. NH4OAc Fusion NH4OAc (Neat/Melt)1603 h75–80Thermal decomposition generates NH3in situ; AcOH acts as a mild acid catalyst [2].

Experimental Protocols: Self-Validating Workflows

Every protocol below is designed as a self-validating system . This means the workflow incorporates built-in analytical checkpoints (In-Process Controls, IPC) to ensure causality between your physical actions and the chemical transformations occurring in the flask.

Protocol A: Methanolic Ammonia in a Pressure Vessel (Recommended)

This method prioritizes high purity and utilizes pressure to maintain a high concentration of dissolved NH3.

Step-by-Step Methodology:

  • Preparation: To a heavy-walled borosilicate glass pressure tube equipped with a PTFE threaded plug, add 4-chloro-7-phenylquinazoline (1.00 g, 4.15 mmol).

  • Solvent Addition: In a well-ventilated fume hood, carefully add 7N Ammonia in Methanol (15 mL, ~25 equivalents). Causality Note: A massive excess of ammonia is required to drive the equilibrium forward and act as an acid scavenger for the liberated HCl.

  • Reaction: Seal the tube tightly. Place behind a blast shield in an oil bath pre-heated to 90 °C. Stir vigorously for 16 hours.

  • Quench & Vent (CRITICAL): Remove the tube from the bath and allow it to cool to room temperature, then place it in an ice-water bath (0 °C) for 30 minutes. Causality Note: Opening a warm pressure tube will cause rapid, explosive degassing of ammonia, leading to product loss and severe safety hazards. Once chilled, slowly unscrew the PTFE plug to vent residual pressure.

  • Isolation: Transfer the mixture to a round-bottom flask and concentrate in vacuo. Triturate the resulting crude solid with cold distilled water (20 mL) to dissolve the NH4Cl byproduct.

  • Filtration: Filter the suspension through a sintered glass funnel (medium porosity). Wash the filter cake with cold water (2 × 10 mL) followed by cold diethyl ether (5 mL) to remove lipophilic impurities. Dry under high vacuum at 50 °C to afford the product as an off-white solid.

Protocol C: Ammonium Acetate Fusion (Solvent-Free Alternative)

This method bypasses the need for pressure vessels by utilizing the thermal decomposition of ammonium acetate.

Step-by-Step Methodology:

  • Preparation: In a round-bottom flask equipped with a reflux condenser, intimately mix 4-chloro-7-phenylquinazoline (1.00 g, 4.15 mmol) and anhydrous ammonium acetate (3.20 g, 41.5 mmol, 10 eq).

  • Fusion: Heat the flask in a sand bath or heating mantle to 160 °C. The mixture will melt. Causality Note: At this temperature, NH4OAc decomposes into NH3 and acetic acid. The acetic acid protonates the quinazoline N1 atom, super-activating the C4 position for nucleophilic attack [2].

  • Reaction: Stir the melt for 3 hours.

  • Workup: Cool the flask to ~60 °C (before it completely solidifies) and cautiously add saturated aqueous NaHCO3 (30 mL) to neutralize the acetic acid. Extract the aqueous suspension with Ethyl Acetate (3 × 20 mL).

  • Purification: Dry the combined organic layers over anhydrous Na2SO4, filter, and concentrate. Recrystallize from ethanol to yield the pure product.

Workflow Prep 1. Reagent Prep (Dry SM & NH3 Source) React 2. S_NAr Reaction (Thermal/Microwave) Prep->React Quench 3. Quench & Vent (Cool to 0°C) React->Quench Isolate 4. Isolation (Trituration/Filtration) Quench->Isolate QC 5. Validation (NMR, LC-MS, TLC) Isolate->QC

Fig 2. Self-validating experimental workflow for 4-aminoquinazoline synthesis.

Analytical Validation & In-Process Controls (IPC)

To ensure the integrity of the protocol, validate the reaction progress and final product using the following parameters:

  • TLC Monitoring (IPC): Use a mobile phase of Hexanes:Ethyl Acetate (1:1). The starting material (4-chloro-7-phenylquinazoline) is highly lipophilic and will elute with a high Rf (~0.8). The target product (4-amino-7-phenylquinazoline) contains a primary amine capable of hydrogen bonding with the silica gel, resulting in a significantly lower Rf (~0.2–0.3).

  • LC-MS Validation: The starting material will exhibit a distinct chlorine isotope pattern (M and M+2 peaks at m/z 241.1 and 243.1 in a 3:1 ratio). Successful conversion is confirmed by the complete disappearance of this isotopic signature and the emergence of a single [M+H]+ peak at m/z 222.1.

  • 1H NMR (DMSO-d6): The definitive proof of amination is the appearance of a broad singlet integrating for 2H at approximately δ 7.80–8.00 ppm, corresponding to the -NH2 protons. This peak will disappear upon the addition of D2O (deuterium exchange). Additionally, the quinazoline C2-H proton will shift slightly upfield due to the loss of the strongly electron-withdrawing chloride inductive effect.

References

  • Advances in synthesis and biological activities of quinazoline scaffold analogues: A review Arabian Journal of Chemistry, Volume 16, Issue 5, 2023. URL:[Link]

  • Synthesis and Functionalization of Novel Quinazoline Scaffolds as Antibacterial Agents Research & Reviews: Journal of Chemistry, Volume 7, Issue 3, 2018. URL:[Link]

  • Product Class 13: Quinazolines Science of Synthesis / Thieme E-Books, Category 2, Hetarenes. URL:[Link]

  • US Patent US5747498A, Google Patents.
Application

Catalytic Systems for the Functionalization of 4-Chloro-7-Phenylquinazoline: A Detailed Guide for Researchers

The quinazoline scaffold is a cornerstone in medicinal chemistry and drug development, with numerous derivatives exhibiting a wide range of biological activities. The strategic functionalization of the quinazoline core,...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

The quinazoline scaffold is a cornerstone in medicinal chemistry and drug development, with numerous derivatives exhibiting a wide range of biological activities. The strategic functionalization of the quinazoline core, particularly at the 4-position, is a key step in the synthesis of many potent therapeutic agents. This document provides a comprehensive guide to the catalytic functionalization of 4-chloro-7-phenylquinazoline, a versatile building block for the synthesis of novel bioactive molecules. We will delve into the practical application and mechanistic rationale of key palladium-catalyzed cross-coupling reactions, including Buchwald-Hartwig amination, Suzuki-Miyaura coupling, and Sonogashira coupling, providing detailed protocols and expert insights for researchers in the field.

Introduction to the Functionalization of 4-Chloro-7-Phenylquinazoline

The 4-chloro-7-phenylquinazoline core offers multiple avenues for chemical modification. The chlorine atom at the C4 position is highly susceptible to nucleophilic substitution and is an excellent handle for transition metal-catalyzed cross-coupling reactions. The phenyl group at the C7 position provides a point for further derivatization and influences the overall electronic properties of the molecule. Additionally, the quinazoline ring system itself can be a substrate for C-H functionalization, offering modern and atom-economical routes to novel analogs.

This guide will focus on providing detailed, field-proven protocols for the most common and powerful catalytic methods for the functionalization of 4-chloro-7-phenylquinazoline, enabling the synthesis of diverse libraries of compounds for drug discovery and development.

Palladium-Catalyzed C-N Bond Formation: The Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a powerful and versatile method for the formation of carbon-nitrogen bonds, and it is particularly well-suited for the amination of 4-chloroquinazolines.[1][2][3] This reaction allows for the introduction of a wide range of primary and secondary amines at the C4 position, leading to the synthesis of 4-amino-7-phenylquinazoline derivatives, a class of compounds with significant therapeutic potential, including as kinase inhibitors.[4][5]

Mechanistic Rationale

The catalytic cycle of the Buchwald-Hartwig amination typically involves the oxidative addition of the aryl chloride to a Pd(0) complex, followed by coordination of the amine, deprotonation by a base to form a palladium-amido complex, and finally, reductive elimination to yield the desired C-N coupled product and regenerate the Pd(0) catalyst. The choice of ligand is crucial for the efficiency of the reaction, with bulky, electron-rich phosphine ligands often promoting the reductive elimination step.[1]

Buchwald-Hartwig Amination Cycle Pd(0)L2 Pd(0)L2 Oxidative Addition Complex L2Pd(Ar)Cl Pd(0)L2->Oxidative Addition Complex Oxidative Addition Amine Coordination [L2Pd(Ar)(HNR'R'')]Cl Oxidative Addition Complex->Amine Coordination + HNR'R'' Palladium-Amido Complex L2Pd(Ar)(NR'R'') Amine Coordination->Palladium-Amido Complex - HCl + Base Palladium-Amido Complex->Pd(0)L2 Product Ar-NR'R'' Palladium-Amido Complex->Product Reductive Elimination Catalyst Regeneration Pd(0)L2 4-Chloro-7-phenylquinazoline 4-Chloro-7-phenylquinazoline 4-Chloro-7-phenylquinazoline->Oxidative Addition Complex Ar-Cl

Buchwald-Hartwig Amination Catalytic Cycle.
Experimental Protocol: Microwave-Assisted Buchwald-Hartwig Amination

This protocol is adapted from the work of Nishimura et al. for the microwave-assisted N-arylation of related 4-chloroquinazolines and is expected to be highly effective for 4-chloro-7-phenylquinazoline.[4] Microwave irradiation can significantly accelerate the reaction, leading to shorter reaction times and often improved yields.[4][5]

Materials:

  • 4-Chloro-7-phenylquinazoline

  • Amine (primary or secondary)

  • Palladium(II) acetate (Pd(OAc)₂)

  • 2,2'-Bis(diphenylphosphino)-1,1'-binaphthyl (BINAP)

  • Cesium carbonate (Cs₂CO₃)

  • Toluene (anhydrous)

  • Microwave reactor vials

Procedure:

  • To a microwave reactor vial, add 4-chloro-7-phenylquinazoline (1.0 equiv.), the desired amine (1.2 equiv.), cesium carbonate (2.0 equiv.), palladium(II) acetate (0.05 equiv.), and BINAP (0.10 equiv.).

  • Add anhydrous toluene to the vial to achieve a concentration of approximately 0.1 M with respect to the 4-chloro-7-phenylquinazoline.

  • Seal the vial and place it in the microwave reactor.

  • Irradiate the reaction mixture at 120 °C for 30-60 minutes. Monitor the progress of the reaction by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

  • Upon completion, allow the reaction mixture to cool to room temperature.

  • Dilute the mixture with ethyl acetate and filter through a pad of celite to remove insoluble salts and the catalyst.

  • Wash the filtrate with water and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel to afford the desired 4-amino-7-phenylquinazoline derivative.

Data Presentation
Catalyst SystemBaseSolventTemperature (°C)Time (min)Typical Yield (%)Reference
Pd(OAc)₂ / BINAPCs₂CO₃Toluene120 (Microwave)30-6070-95[4]
Pd₂(dba)₃ / XantphosNa₂CO₃Dioxane10012-24 h65-90

Palladium-Catalyzed C-C Bond Formation: The Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling is a highly versatile and widely used method for the formation of carbon-carbon bonds, particularly for the synthesis of biaryl compounds.[6][7] This reaction is instrumental in coupling 4-chloro-7-phenylquinazoline with a variety of aryl- and heteroarylboronic acids to generate 4-aryl-7-phenylquinazoline derivatives.[8][9]

Mechanistic Rationale

The Suzuki-Miyaura coupling catalytic cycle begins with the oxidative addition of the aryl halide to a Pd(0) species. This is followed by transmetalation of the organic group from the organoboron reagent to the palladium center, a step that is typically facilitated by a base. The final step is reductive elimination, which forms the new C-C bond and regenerates the active Pd(0) catalyst.[6][10]

Suzuki-Miyaura Coupling Cycle Pd(0)L2 Pd(0)L2 Oxidative Addition Complex L2Pd(Ar)Cl Pd(0)L2->Oxidative Addition Complex Oxidative Addition Transmetalation Complex L2Pd(Ar)(Ar') Oxidative Addition Complex->Transmetalation Complex + Ar'B(OH)2 + Base Transmetalation Complex->Pd(0)L2 Product Ar-Ar' Transmetalation Complex->Product Reductive Elimination Catalyst Regeneration Pd(0)L2 4-Chloro-7-phenylquinazoline 4-Chloro-7-phenylquinazoline 4-Chloro-7-phenylquinazoline->Oxidative Addition Complex Ar-Cl

Suzuki-Miyaura Coupling Catalytic Cycle.
Experimental Protocol: Conventional and Microwave-Assisted Suzuki-Miyaura Coupling

The following protocols provide conditions for both conventional heating and microwave-assisted Suzuki-Miyaura coupling of 4-chloroquinazolines. The choice between the two methods will depend on the available equipment and the scale of the reaction.

Conventional Heating Protocol: [8]

Materials:

  • 4-Chloro-7-phenylquinazoline

  • Arylboronic acid

  • [1,1'-Bis(diphenylphosphino)ferrocene]dichloropalladium(II) (PdCl₂(dppf))

  • Potassium carbonate (K₂CO₃)

  • N,N-Dimethylformamide (DMF)

  • Ethanol

Procedure:

  • In a round-bottom flask, dissolve 4-chloro-7-phenylquinazoline (1.0 equiv.) and the arylboronic acid (1.2 equiv.) in a 3:1 mixture of DMF and ethanol.

  • Add potassium carbonate (2.0 equiv.) and PdCl₂(dppf) (0.05 equiv.) to the solution.

  • Degas the mixture by bubbling argon or nitrogen through it for 15-20 minutes.

  • Heat the reaction mixture to 100 °C and stir for 2-4 hours, monitoring the reaction progress by TLC or LC-MS.

  • After completion, cool the reaction to room temperature and dilute with water.

  • Extract the product with ethyl acetate.

  • Wash the combined organic layers with water and brine, then dry over anhydrous sodium sulfate.

  • Filter and concentrate the solvent under reduced pressure.

  • Purify the crude product by column chromatography on silica gel.

Microwave-Assisted Protocol: [9][11]

Materials:

  • 4-Chloro-7-phenylquinazoline

  • Arylboronic acid

  • Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄)

  • Sodium carbonate (Na₂CO₃)

  • Water

  • Microwave reactor vials

Procedure:

  • To a microwave reactor vial, add 4-chloro-7-phenylquinazoline (1.0 equiv.), the arylboronic acid (1.5 equiv.), sodium carbonate (2.0 equiv.), and Pd(PPh₃)₄ (0.05 equiv.).

  • Add water to the vial to achieve a concentration of approximately 0.2 M.

  • Seal the vial and place it in the microwave reactor.

  • Irradiate the reaction mixture at 150 °C for 15-30 minutes.

  • Follow steps 5-9 from the conventional heating protocol for workup and purification.

Data Presentation
CatalystBaseSolventTemperature (°C)TimeTypical Yield (%)Reference
PdCl₂(dppf)K₂CO₃DMF/EtOH (3:1)1002-4 h75-95[8]
Pd(PPh₃)₄Na₂CO₃Water150 (Microwave)15-30 min80-98[9]
PEPPSI-iPrK₂CO₃Solvent-free110 (Microwave)10 minup to 91[11]

Palladium-Catalyzed C-C Bond Formation: The Sonogashira Coupling

The Sonogashira coupling is a reliable method for the formation of a carbon-carbon bond between a terminal alkyne and an aryl or vinyl halide.[1][2][12] This reaction enables the introduction of alkynyl moieties at the C4 position of 4-chloro-7-phenylquinazoline, providing access to a class of compounds with applications in materials science and medicinal chemistry.[13][14]

Mechanistic Rationale

The Sonogashira coupling involves two interconnected catalytic cycles: a palladium cycle and a copper cycle. In the palladium cycle, oxidative addition of the aryl halide to Pd(0) is followed by transmetalation with a copper(I) acetylide, which is formed in the copper cycle. Reductive elimination then yields the final product and regenerates the Pd(0) catalyst. The copper cycle involves the formation of a copper acetylide from the terminal alkyne, copper(I) salt, and a base.[12]

Sonogashira Coupling Cycle cluster_0 Palladium Cycle cluster_1 Copper Cycle Pd(0)L2 Pd(0)L2 Oxidative Addition Complex L2Pd(Ar)Cl Pd(0)L2->Oxidative Addition Complex Oxidative Addition (Ar-Cl) Transmetalation Complex L2Pd(Ar)(C≡CR') Oxidative Addition Complex->Transmetalation Complex Transmetalation Transmetalation Complex->Pd(0)L2 Product Ar-C≡CR' Transmetalation Complex->Product Reductive Elimination HC≡CR' Terminal Alkyne Copper Acetylide CuC≡CR' HC≡CR'->Copper Acetylide + CuI + Base Cu(I) CuI Copper Acetylide->Transmetalation Complex Base Base

Sonogashira Coupling Catalytic Cycles.
Experimental Protocol: Sonogashira Coupling of 4-Chloroquinazolines

This protocol is based on established procedures for the Sonogashira coupling of 4-chloroquinazolines with terminal alkynes.[13][14]

Materials:

  • 4-Chloro-7-phenylquinazoline

  • Terminal alkyne

  • Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄)

  • Copper(I) iodide (CuI)

  • Cesium carbonate (Cs₂CO₃) or Triethylamine (NEt₃)

  • N,N-Dimethylformamide (DMF) (anhydrous)

Procedure:

  • To a dry Schlenk flask under an inert atmosphere (argon or nitrogen), add 4-chloro-7-phenylquinazoline (1.0 equiv.), the terminal alkyne (1.5 equiv.), cesium carbonate (2.0 equiv.), Pd(PPh₃)₄ (0.05 equiv.), and CuI (0.10 equiv.).

  • Add anhydrous DMF to the flask.

  • Stir the reaction mixture at room temperature or heat to 50-80 °C. Monitor the reaction progress by TLC or LC-MS.

  • Once the reaction is complete, dilute the mixture with ethyl acetate and water.

  • Separate the organic layer and wash it with saturated aqueous ammonium chloride solution (to remove copper salts), followed by water and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel.

Data Presentation
Catalyst SystemBaseSolventTemperature (°C)Time (h)Typical Yield (%)Reference
Pd(PPh₃)₄ / CuICs₂CO₃DMFRoom Temp.3-680-95[14]
PdCl₂(PPh₃)₂ / CuINEt₃DMF5012-1870-90[13]

Emerging Frontiers: C-H Functionalization

Direct C-H functionalization represents a modern and atom-economical approach to the synthesis of complex molecules.[15] While specific protocols for the C-H functionalization of 4-chloro-7-phenylquinazoline are still emerging, the quinazoline scaffold has been shown to be a viable substrate for such transformations. Palladium-catalyzed C-H arylation, for example, could potentially be applied to introduce substituents at various positions on the quinazoline core or the pendant phenyl ring, offering novel disconnection strategies for analog synthesis.[16][17] Researchers are encouraged to explore this rapidly evolving field for the development of innovative synthetic routes.

Conclusion

The catalytic functionalization of 4-chloro-7-phenylquinazoline provides a powerful platform for the synthesis of a diverse array of novel compounds with significant potential in drug discovery. The palladium-catalyzed Buchwald-Hartwig amination, Suzuki-Miyaura coupling, and Sonogashira coupling are robust and reliable methods for the introduction of amine, aryl, and alkynyl groups at the C4 position. By understanding the underlying mechanistic principles and following the detailed protocols provided in this guide, researchers can effectively leverage these catalytic systems to accelerate their research and development efforts. The continued exploration of new catalytic methods, such as direct C-H functionalization, will undoubtedly open up even more exciting possibilities for the derivatization of this versatile scaffold.

References

  • Nishimura, R. H. V., et al. (2021). Efficient N-arylation of 4-chloroquinazolines en route to novel 4-anilinoquinazolines as potential anticancer agents. Beilstein Journal of Organic Chemistry, 17, 206-216. [Link]

  • Mphahlele, M. J., et al. (2016). Advances in Metal-Catalyzed Cross-Coupling Reactions of Halogenated Quinazolinones and Their Quinazoline Derivatives. Molecules, 21(10), 1338. [Link]

  • Khoza, T. A., et al. (2018). Suzuki cross-coupling of 4a–f, h with arylboronic acids. Reagents and conditions: (i) Ar³B(OH)2 (1.2 equiv.), PdCl2(PPh3)2, K2CO3, 3:1 DMF–EtOH (v/v), 100 °C, 2 h. ResearchGate. [Link]

  • Request PDF. (n.d.). Sonogashira cross-coupling reaction in 4-chloro-2-trichloromethylquinazoline series is possible despite a side dimerization reaction. ResearchGate. [Link]

  • Biernasiuk, A., et al. (2022). Palladium-Catalyzed Synthesis of Novel Quinazolinylphenyl-1,3,4-thiadiazole Conjugates. Molecules, 27(23), 8585. [Link]

  • Organic Chemistry Portal. (n.d.). Sonogashira Coupling. [Link]

  • Wikipedia. (n.d.). Buchwald–Hartwig amination. [Link]

  • Beilstein Publishing. (2022). Recent advances and perspectives in ruthenium-catalyzed cyanation reactions. Beilstein Journal of Organic Chemistry, 18, 1-21. [Link]

  • Toche, R., & Janrao, R. (2013). An Efficient Microwave-assisted Suzuki Cross-coupling Reactions on Quinoline Derivatives in Water and Study the Electronic Effect. International Journal of Scientific and Research Publications, 3(8), 1-5. [Link]

  • Penaforte, T. R., et al. (2010). Regioselective Suzuki-Miyaura Reaction: Application to the Microwave-promoted Synthesis of 4,7-Diarylquinazolines. Molecules, 15(5), 3123-3133. [Link]

  • Mphahlele, M. J., et al. (2018). Sonogashira cross-coupling of 3a–c with terminal alkynes to afford 4a–i. Reagents and conditions: (i) Ar²C≡CH (1.1 equiv.), PdCl2(PPh3)2, CuI, K2CO3, DMF–EtOH, r.t., 18 h. ResearchGate. [Link]

  • Wu, Y., et al. (2011). Palladium-Catalyzed Intramolecular C(sp2)–H Amidination by Isonitrile Insertion Provides Direct Access to 4-Aminoquinazolines from N-Arylamidines. Organic Letters, 13(17), 4584-4587. [Link]

  • Nishimura, R. H. V., et al. (2021). Efficient N-arylation of 4-chloroquinazolines en route to novel 4-anilinoquinazolines as potential anticancer agents. Beilstein Journal of Organic Chemistry, 17, 206-216. [Link]

  • Al-Tel, T. H. (2010). Regioselective Palladium-Catalyzed Cross-Coupling Reactions of 2,4,7-Trichloroquinazoline. Molecules, 15(4), 2504-2513. [Link]

  • Mori, A., et al. (2024). Intramolecular C–H arylation of pyridine derivatives with a palladium catalyst for the synthesis of multiply fused heteroaromatic compounds. Beilstein Journal of Organic Chemistry, 20, 1-7. [Link]

  • Chen, C., et al. (2019). Synthesis of C4-alkynylisoxazoles via a Pd-catalyzed Sonogashira cross-coupling reaction. RSC Advances, 9(16), 8983-8987. [Link]

  • Chen, C., et al. (2024). Protocol for Sonogashira coupling of alkynes and aryl halides via nickel catalysis. STAR Protocols, 5(1), 102839. [Link]

  • Wikipedia. (n.d.). Sonogashira coupling. [Link]

  • ResearchGate. (n.d.). Table 2 Suzuki-Miyaura couplings of 3 and 4 with arylboronic acids. [Link]

  • Raju, S., et al. (2006). Palladium-mediated synthesis of 5-substituted 4-alkynylthieno[2,3-c]pyran-7-ones. Tetrahedron Letters, 47(1), 83-88. [Link]

  • Chemistry LibreTexts. (2024). Suzuki-Miyaura Coupling. [Link]

  • Wen, L.-R., et al. (2015). Recent Advances in Metal-Catalyzed Approaches for the Synthesis of Quinazoline Derivatives. Current Organic Chemistry, 19(15), 1436-1456. [Link]

  • Scilit. (2026). Palladium-catalyzed regioselectivity C H acetoxylation of 4-phenylquinazoline. [Link]

  • Nun, P., Martinez, J., & Lamaty, F. (2009). Solvent-Free Microwave-Assisted Suzuki-Miyaura Coupling Catalyzed by PEPPSI-iPr. Synlett, 2009(11), 1761-1764. [Link]

  • Mori, A., et al. (2024). Intramolecular C–H arylation of pyridine derivatives with a palladium catalyst for the synthesis of multiply fused heteroaromatic compounds. Beilstein Journal of Organic Chemistry, 20, 1-7. [Link]

  • Chen, C., et al. (2019). Synthesis of C4-alkynylisoxazoles via a Pd-catalyzed Sonogashira cross-coupling reaction. RSC Advances, 9(16), 8983-8987. [Link]

  • Yoneda Labs. (n.d.). Suzuki-Miyaura cross-coupling: Practical Guide. [Link]

  • Organic Synthesis. (n.d.). Buchwald-Hartwig Coupling. [Link]

  • Baxendale, I. R., et al. (2006). Microwave-Assisted Suzuki Coupling Reactions with an Encapsulated Palladium Catalyst for Batch and Continuous-Flow Transformations. QSAR & Combinatorial Science, 25(5-6), 459-466. [Link]

  • Carrow, B. P., & Hartwig, J. F. (2014). Suzuki‐Miyaura Cross‐Couplings: Juxtaposing the Transmetalation of Arylboronic Acids and Alkylboranes. Angewandte Chemie International Edition, 53(27), 6932-6946. [Link]

  • YouTube. (2025). The Ultimate Guide to Buchwald-Hartwig Amination: Synthesize C–N Bonds!. [Link]

  • Organic Chemistry Portal. (n.d.). Substituted arene synthesis by alkynylation. [Link]

  • ResearchGate. (n.d.). Buchwald–Hartwig amination between 4-chloroanisole (4a) and morpholine (2a). [Link]

  • Chen, C., et al. (2019). Synthesis of C4-alkynylisoxazoles via a Pd-catalyzed Sonogashira cross-coupling reaction. RSC Advances, 9(16), 8983-8987. [Link]

  • Ackermann, L., et al. (2022). Palladium-Catalyzed Ortho C–H Arylation of Unprotected Anilines: Chemo- and Regioselectivity Enabled by the Cooperating Ligand [2,2′-Bipyridin]-6(1H)-one. Angewandte Chemie International Edition, 61(47), e202211516. [Link]

  • Kivala, M., et al. (2021). Buchwald–Hartwig Amination of Aryl Halides with Heterocyclic Amines in the Synthesis of Highly Fluorescent Benzodifuran-Based Star-Shaped Organic Semiconductors. The Journal of Organic Chemistry, 86(24), 17876-17887. [Link]

  • Li, B., et al. (2023). Pd-Catalyzed C-7 Arylation of Indolines with Aryltriazenes under Mild Conditions. Organic Letters, 25(32), 5953-5958. [Link]

Sources

Technical Notes & Optimization

Troubleshooting

overcoming solubility issues of 4-chloro-7-phenylquinazoline in DMSO

Welcome to the technical support guide for 4-chloro-7-phenylquinazoline. This document provides troubleshooting strategies and detailed protocols to address one of the most common challenges encountered with this class o...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the technical support guide for 4-chloro-7-phenylquinazoline. This document provides troubleshooting strategies and detailed protocols to address one of the most common challenges encountered with this class of compounds: poor solubility. As a rigid, lipophilic molecule, 4-chloro-7-phenylquinazoline exhibits high crystal lattice energy, making it difficult to dissolve in aqueous solutions commonly used for in vitro and in vivo experiments.[1] This guide is designed for researchers, scientists, and drug development professionals to effectively manage these solubility issues.

Part 1: Frequently Asked Questions (FAQs)

This section provides quick answers to common initial problems.

Q1: My 4-chloro-7-phenylquinazoline powder won't dissolve, even in 100% DMSO. What should I do?

A1: This usually points to one of two issues: insufficient solvent volume or low-quality DMSO. First, ensure you are using a sufficient volume of fresh, anhydrous (low water content) DMSO.[1] If solubility is still an issue, gentle warming of the solution to 37-40°C and brief sonication can help overcome the energy barrier required for dissolution.[1][2] Always start with a small, test amount of your compound before committing your entire stock.[2]

Q2: I successfully dissolved the compound in DMSO, but it crashed out of solution when I stored it at -20°C. Why?

A2: The solubility of many compounds, including this one, is temperature-dependent.[1][3] While it may be fully soluble at room temperature, its solubility limit in DMSO decreases at lower temperatures, causing it to precipitate. For this compound, it is often recommended to store the DMSO stock solution at room temperature in a desiccator to prevent moisture absorption. If long-term storage at low temperatures is necessary, consider preparing a lower-concentration stock.

Q3: My compound precipitates immediately when I dilute my DMSO stock into my aqueous assay buffer (e.g., PBS or cell culture media). What's the best way to fix this?

A3: This is a classic problem known as "precipitation upon dilution" and occurs when the final concentration of the compound exceeds its solubility limit in the final solvent mixture.[1] The simplest first step is to lower the final assay concentration.[4] Additionally, ensure the final concentration of DMSO in your assay is as low as possible, typically below 1%, as higher concentrations can be toxic to cells.[2][4] If the problem persists, you will need to employ more advanced strategies, such as using co-solvents.[4][5]

Part 2: In-Depth Troubleshooting Guide

If the FAQs did not resolve your issue, this section provides a more detailed, systematic approach to troubleshooting.

Symptom: Persistent Cloudiness or Visible Precipitate in Final Assay Medium

This indicates that the compound's aqueous solubility limit has been breached. The following workflow will help you diagnose and solve the problem.

Caption: Troubleshooting workflow for precipitation issues.

Core Problem: High Lipophilicity

The structure of 4-chloro-7-phenylquinazoline, like similar quinazoline derivatives, is characterized by a rigid, fused heterocyclic ring system combined with lipophilic chloro and phenyl groups.[1] This results in a high calculated LogP (a measure of lipophilicity), making it poorly soluble in polar solvents like water. The primary goal is to find a solvent system that can accommodate this lipophilicity without compromising the biological integrity of the experiment.

Part 3: Advanced Solubilization Protocols & Strategies

When standard dilution from a 100% DMSO stock fails, a co-solvent system is the next logical step. Co-solvents are water-miscible organic solvents that, when added in small percentages, can significantly increase the solubility of hydrophobic compounds.[4]

Co-Solvent Selection

The choice of co-solvent depends on the tolerance of your specific assay. Below is a comparison of commonly used co-solvents for in vitro and in vivo studies.

Co-SolventAbbreviationTypical Final Conc.Key Characteristics & Considerations
Dimethyl Sulfoxide DMSO< 1%Excellent solvent for initial stock, but can cause precipitation upon dilution. Aprotic nature is beneficial.[6]
Polyethylene Glycol 300/400 PEG300 / PEG4001-10%Good for both in vitro and in vivo formulations. Less toxic than DMSO at higher concentrations.[5]
N-Methyl-2-pyrrolidone NMP< 5%Strong solubilizing agent, but use should be carefully evaluated for cell-based assays due to potential toxicity.
Ethanol EtOH< 2%Commonly used, but can be problematic for some enzymes and cell lines.
Tween® 80 / Polysorbate 80 -0.1-5%A non-ionic surfactant that forms micelles to encapsulate hydrophobic compounds, increasing apparent solubility.[1][5]
Hydroxypropyl-β-cyclodextrin HP-β-CD1-20%Forms inclusion complexes with the compound, effectively shielding it from the aqueous environment.[1][4]
Protocol 1: Preparation of a 10 mM Stock using a DMSO/PEG300 Co-Solvent System

This protocol is designed for preparing a stock solution intended for dilution into aqueous buffers for cell-based assays.

Materials:

  • 4-chloro-7-phenylquinazoline powder

  • Anhydrous DMSO

  • PEG300

  • Sterile, high-quality microcentrifuge tubes

  • Sonicator bath

Procedure:

  • Weigh Compound: Accurately weigh out the desired amount of 4-chloro-7-phenylquinazoline. For example, for 1 mL of a 10 mM stock, weigh out ~2.41 mg (Molecular Weight: ~240.69 g/mol ).

  • Initial Dissolution in DMSO: Add a minimal volume of DMSO to the powder (e.g., 100 µL for the 2.41 mg). Vortex vigorously for 1-2 minutes. The goal is to create a concentrated pre-solution. It is critical to fully dissolve the compound in the organic solvent first before adding any aqueous components.[7]

  • Sonication & Warming: If the compound is not fully dissolved, place the tube in a sonicator bath for 5-10 minutes. Gentle warming to 37°C may also be applied. Visually inspect to ensure a clear solution.

  • Co-Solvent Addition: Once fully dissolved in DMSO, add the co-solvent. For a final formulation of 10% DMSO and 40% PEG300, you would add 400 µL of PEG300 to the initial 100 µL DMSO solution.

  • Final Dilution (If Necessary): The remaining volume can be made up with a suitable vehicle, such as saline or PBS, depending on the final application. For this example, to make 1 mL total, you would add 500 µL of saline dropwise while vortexing.

  • Final Inspection & Storage: The final stock solution should be clear and free of any precipitate. Store at room temperature in a desiccated environment unless stability studies have confirmed it is stable at lower temperatures.

Visualizing the Solubilization Strategy

The following diagram illustrates the workflow for preparing a robust stock solution.

Caption: Step-by-step workflow for preparing a co-solvent stock solution.

Part 4: Understanding the Mechanism of Co-Solvency

DMSO is an excellent aprotic solvent, capable of dissolving a wide range of organic compounds.[6][8] However, when a DMSO solution of a hydrophobic compound is diluted into water, the water molecules can force the compound out of solution, leading to precipitation.

A co-solvent like PEG300 works by altering the overall polarity of the solvent mixture. It creates "pockets" of lower polarity within the aqueous environment, which can accommodate the lipophilic 4-chloro-7-phenylquinazoline molecule, preventing it from aggregating and precipitating. Surfactants like Tween 80 go a step further by forming micelles, which are microscopic spheres with a hydrophobic core and a hydrophilic exterior, effectively encapsulating the drug molecule.[1]

References

  • Stewart, K. D., et al. (2017). Solubility of Hydrophobic Compounds in Aqueous Solution Using Combinations of Self-assembling Peptide and Amino Acid. Journal of Visualized Experiments. Retrieved from [Link]

  • Kjellerup, B. V., et al. (2019). Evaluation of dimethyl sulfoxide (DMSO) as a co-solvent for toxicity testing of hydrophobic organic compounds. Ecotoxicology. Retrieved from [Link]

  • Patel, V. R., et al. (2017). Solubility Enhancement of Synthesized Quinazolinone Derivative by Solid Dispersion Technique. ResearchGate. Retrieved from [Link]

  • ResearchGate. (2024). Why DMSO is mostly used as a solvent for hydrophobic substances for cell study? Retrieved from [Link]

  • Quora. (2024). How can dimethyl sulfoxide enhance solubility in lab applications? Retrieved from [Link]

  • PubChem. (n.d.). 4-Chloro-2-phenylquinazoline. Retrieved from [Link]

  • Baluja, S., et al. (2016). STUDY ON THE SOLUBILITY CHARACTERISTICS OF SOME QUINAZOLINE DERIVATIVES AND THERMODYNAMIC STUDY IN DIFFERENT ORGANIC SOLVENTS. International Journal of Basic and Applied Chemical Sciences. Retrieved from [Link]

  • ResearchGate. (2015). How can I dissolve hydrophobic compounds in DMEM media? Retrieved from [Link]

Sources

Optimization

minimizing side products in 4-chloro-7-phenylquinazoline synthesis

Welcome to the Process Chemistry Technical Support Center. Synthesizing 4-chloro-7-phenylquinazoline from 7-phenylquinazolin-4(3H)-one via phosphorus oxychloride (POCl₃) chlorination is a fundamental transformation, but...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Process Chemistry Technical Support Center. Synthesizing 4-chloro-7-phenylquinazoline from 7-phenylquinazolin-4(3H)-one via phosphorus oxychloride (POCl₃) chlorination is a fundamental transformation, but it is notoriously prone to side reactions. This guide provides mechanistic troubleshooting, optimized protocols, and validated FAQs to help you eliminate high-molecular-weight impurities and prevent product hydrolysis.

Mechanistic Pathway & The "Pseudodimer" Problem

Understanding the causality behind side product formation is critical to optimizing your synthesis. 7-Phenylquinazolin-4(3H)-one is an ambident nucleophile. During POCl₃ chlorination, the reaction occurs in two distinct stages:

  • Phosphorylation: The oxygen atom attacks POCl₃ to form a highly reactive O-phosphorylated intermediate.

  • Chlorination: Chloride ions attack the C4 position, displacing the phosphate leaving group to yield the target 4-chloro-7-phenylquinazoline.

If the reaction is heated too rapidly, or if the environment becomes acidic, the phosphorylation stage slows down. This allows unreacted starting material to persist alongside the highly reactive phosphorylated intermediate. The unreacted quinazolone nitrogen will then attack the intermediate, forming a massive, insoluble "N-dimer" (pseudodimer) side product[1].

chlorination_pathway QOH 7-phenylquinazolin-4(3H)-one (Starting Material) Phos O-Phosphorylated Intermediate QOH->Phos POCl3, DIPEA T < 25 °C QCl 4-Chloro-7-phenylquinazoline (Target Product) Phos->QCl Cl- attack T = 70-90 °C Dimer N-Dimer / Pseudodimer (Side Product) Phos->Dimer + Unreacted QOH (If base is depleted)

Reaction pathway of POCl3-mediated chlorination highlighting the pseudodimer side reaction.

Troubleshooting FAQs

Q1: I am seeing a large, insoluble high-molecular-weight impurity in my crude NMR. How do I prevent this? A1: You are observing the "pseudodimer" (N-dimer). To prevent this, you must temporally separate the phosphorylation and chlorination stages. Do not simply mix the reagents and heat. Instead, add POCl₃ to your quinazolone in the presence of a strong, non-nucleophilic base (like DIPEA, pKa > 9) while keeping the internal temperature strictly below 25 °C. The base ensures rapid and complete phosphorylation. Only after stirring for 30 minutes at room temperature should you apply heat (70–90 °C) to drive the chloride substitution, as demonstrated by [1].

Q2: My TLC showed complete consumption of the starting material, but after workup, my product is contaminated with 7-phenylquinazolin-4(3H)-one. Why? A2: Your product is hydrolyzing during the aqueous quench. The C4 position of 4-chloroquinazolines is highly electrophilic. If you quench the reaction into water while excess POCl₃ is still present, the resulting generation of HCl protonates the quinazoline nitrogen. This dramatically increases the electrophilicity at C4, leading to rapid acid-catalyzed hydrolysis back to the quinazolone[2]. Solution: Distill off the excess POCl₃ under reduced pressure before aqueous workup. Then, dissolve the residue in an organic solvent and quench into a cold, vigorously stirred saturated NaHCO₃ or K₂CO₃ solution to maintain a strictly alkaline pH throughout the quench.

Q3: How can I accurately monitor the reaction by TLC if 4-chloro-7-phenylquinazoline hydrolyzes on silica gel? A3: Direct spotting of the reaction mixture often leads to false positives for starting material because the 4-chloro product hydrolyzes on the acidic silica surface. Self-Validating Protocol: Take a 10 µL aliquot of the reaction mixture and quench it into 100 µL of methanol containing a drop of triethylamine. This instantly converts the 4-chloroquinazoline into 4-methoxy-7-phenylquinazoline, which is completely stable on silica gel. Run this against your starting material to accurately verify reaction completion.

Quantitative Data: Condition Comparison

Summarizing the causality of our troubleshooting, the table below compares the impurity profiles of the standard "dump and boil" method versus the optimized two-stage temperature control method.

Table 1: Comparison of Chlorination Conditions and Impurity Profiles

ParameterStandard "Dump & Boil" MethodOptimized Two-Stage Method
Reagent Addition POCl₃ added at room temp, immediate heatingPOCl₃ added at <25 °C, held for 30 min, then heated
Base Additive None (Neat POCl₃)DIPEA (1.2 equiv)
Phosphorylation Rate Slow, competes with chlorinationFast, complete before heating
Pseudodimer Impurity High (10–25%)Minimal (<0.5%)
Hydrolysis Risk (Workup) High (Acidic aqueous quench)Low (Excess POCl₃ distilled, alkaline quench)
Typical Yield 50–65%>85%

Optimized Step-by-Step Methodology

This protocol utilizes the two-stage temperature control method to suppress dimerization and an alkaline quench to prevent product hydrolysis.

Materials:

  • 7-Phenylquinazolin-4(3H)-one (1.0 equiv)

  • Phosphorus oxychloride (POCl₃) (2.5–3.0 equiv)

  • N,N-Diisopropylethylamine (DIPEA) (1.2 equiv)

  • Anhydrous Toluene (0.2 M relative to starting material)

Procedure:

  • Equipment Setup: Equip a flame-dried 250 mL 3-neck round-bottom flask with a magnetic stir bar, nitrogen inlet, dropping funnel, and an internal thermocouple.

  • Reagent Loading: Charge the flask with 7-phenylquinazolin-4(3H)-one and anhydrous toluene. Add DIPEA (1.2 equiv) to the stirring suspension.

  • Stage 1 - Phosphorylation: Cool the reaction vessel using an ice-water bath until the internal temperature reaches 10–15 °C. Place POCl₃ in the dropping funnel and add it dropwise over 15 minutes. Critical: Maintain the internal temperature strictly below 25 °C to prevent premature chlorination and dimer formation[1]. Once addition is complete, remove the ice bath and stir at 20 °C for 30 minutes.

  • Stage 2 - Chlorination: Attach a reflux condenser and heat the reaction mixture to an internal temperature of 80–90 °C for 4–6 hours.

  • In-Process Control: Monitor reaction progress by quenching a 10 µL aliquot into 100 µL of methanol/Et₃N (9:1) and analyzing via TLC or LC-MS for the formation of the 4-methoxy derivative.

  • Concentration: Once complete, cool the mixture to room temperature. Transfer to a rotary evaporator and remove the excess POCl₃ and toluene under reduced pressure (set bath to 40 °C). Do not skip this step, as excess POCl₃ will cause violent exotherms and hydrolysis during the quench.

  • Alkaline Quench: Dissolve the crude concentrated residue in cold ethyl acetate (50 mL). Slowly pour this organic solution into a vigorously stirred beaker containing ice-cold saturated aqueous NaHCO₃ (100 mL). Verify that the aqueous layer remains at pH > 7[2].

  • Isolation: Transfer to a separatory funnel. Extract the aqueous layer with additional ethyl acetate (2 × 30 mL). Combine the organic layers, wash with brine (50 mL), dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo to afford high-purity 4-chloro-7-phenylquinazoline.

References

  • Arnott, E. A., Chan, L. C., Cox, B. G., Meyrick, B., & Phillips, A. (2011). POCl3 Chlorination of 4-Quinazolones. The Journal of Organic Chemistry, 76(6), 1653-1661.[Link]

Sources

Troubleshooting

scale-up challenges for 4-chloro-7-phenylquinazoline production

Welcome to the Technical Support Center for Quinazoline Scale-Up. As a Senior Application Scientist, I have designed this guide to address the critical bottlenecks encountered when scaling the production of 4-chloro-7-ph...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center for Quinazoline Scale-Up. As a Senior Application Scientist, I have designed this guide to address the critical bottlenecks encountered when scaling the production of 4-chloro-7-phenylquinazoline from bench to kilogram quantities.

The synthesis typically involves a two-stage sequence: a Suzuki-Miyaura cross-coupling to establish the 7-phenylquinazolin-4(3H)-one core, followed by a highly sensitive deoxychlorination using phosphorus oxychloride ( POCl3​ ). Below, you will find a structural workflow, targeted troubleshooting FAQs, quantitative data, and self-validating standard operating procedures (SOPs).

Process Overview

G SM 7-Bromoquinazolin-4(3H)-one + Phenylboronic Acid Suzuki Step 1: Suzuki-Miyaura Coupling (Pd catalyst, Base, Solvent) SM->Suzuki Intermediate 7-Phenylquinazolin-4(3H)-one Suzuki->Intermediate PdRemoval Pd Scavenging (NaHSO3 wash, 65°C) Intermediate->PdRemoval Reduce Pd < 100 ppm Chlorination Step 2: POCl3 Chlorination (DIPEA, <25°C then 90°C) PdRemoval->Chlorination Product 4-Chloro-7-phenylquinazoline Chlorination->Product Yield > 95%

Workflow for the scale-up synthesis of 4-chloro-7-phenylquinazoline including Pd remediation.

Troubleshooting Guides & FAQs

Q1: During the scale-up of the POCl3​ chlorination step, we are seeing a significant drop in yield and the formation of an insoluble impurity. What is causing this, and how do we prevent it? A: You are likely observing the formation of a "(N)-dimer" (pseudodimer) impurity. The reaction of quinazolones with POCl3​ proceeds via two distinct mechanistic stages: an initial phosphorylation, followed by chloride substitution[1].

  • Causality: If the POCl3​ is added at elevated temperatures, unreacted quinazolone (acting as a nucleophile) attacks the highly electrophilic phosphorylated intermediate before the chloride ion can substitute it, forming a stable dimer[1].

  • Solution: You must decouple the two stages thermally. Maintain strictly basic conditions (using a base with an aqueous pKa > 9, such as DIPEA) and keep the internal temperature below 25 °C during the entire POCl3​ addition[1]. This "freezes out" the dimerization pathway, ensuring 100% conversion to the intermediate phosphate. Only after phosphorylation is complete should you heat the reactor to 70–90 °C to drive the chlorination[1].

Q2: Quenching the unreacted POCl3​ at the kilogram scale has caused localized hot spots, resulting in product degradation. What is the safest quench protocol? A: The hydrolysis of POCl3​ is violently exothermic ( ΔH≈−80 kJ mol−1 )[1]. Direct addition of saturated NaHCO3​ into the reactor leads to inefficient heat transfer and rapid gas evolution, which degrades the product and poses a severe safety hazard[2].

  • Solution: Implement an inverse quench . Cool the reaction mixture to 10 °C and transfer it slowly into a secondary reactor containing a large volume of vigorously stirred, pre-cooled water (0–5 °C)[3]. Once the POCl3​ is fully hydrolyzed, the pH can be carefully adjusted.

Q3: The Suzuki-Miyaura coupling yields the 7-phenylquinazolin-4(3H)-one intermediate, but residual palladium is carrying over and poisoning downstream steps. How can we efficiently clear it at scale? A: Palladium strongly coordinates to the nitrogen-rich quinazoline core. Traditional column chromatography is unviable at scale.

  • Causality: Palladium complexes remain soluble in the organic phase. To remove them, you must introduce a ligand that outcompetes the quinazoline nitrogens for the Pd metal.

  • Solution: A highly scalable method is washing the organic phase (e.g., toluene) with a 20% aqueous Sodium Bisulfite ( NaHSO3​ ) solution at elevated temperatures (65 °C)[4]. Alternatively, sulfur-based extractants like Trimercaptotriazine (TMT) have proven highly selective for palladium over organic APIs[5].

Quantitative Data Summaries

Table 1: Effect of Temperature and Base on Dimer Formation during Chlorination [1] This table demonstrates why thermal decoupling and proper base selection are non-negotiable for scale-up.

Base Used POCl3​ Addition Temp (°C)Heating Temp (°C)Dimer Impurity (%)Overall Conversion (%)
None90 (Direct Addition)90> 15.0~ 70.0
Triethylamine ( Et3​N )20902.585.0
DIPEA 20 90 < 0.5 > 98.0
DIPEA40905.088.0

Table 2: Palladium Scavenging Efficiency for Quinazoline Intermediates [4][5]

Scavenger MethodOperating Temp (°C)Initial Pd (ppm)Final Pd (ppm)Product Recovery (%)
Silica-Thiol (Si-SH) Resin25800035092
Trimercaptotriazine (TMT)50800012095
20% aq. NaHSO3​ Wash 65 8000 < 100 98

Experimental Protocols

Protocol A: Kilogram-Scale Chlorination of 7-Phenylquinazolin-4(3H)-one

This protocol is designed as a self-validating system to ensure dimer suppression.

  • Reactor Charging: To a clean, dry reactor under nitrogen, charge 7-phenylquinazolin-4(3H)-one (1.0 molar equiv) and anisole or chlorobenzene (7 relative volumes).

  • Base Addition: Add N,N-Diisopropylethylamine (DIPEA, 1.3 molar equiv). Stir to form a uniform slurry and cool the jacket to 10 °C.

  • Controlled Phosphorylation: Slowly add POCl3​ (1.2 molar equiv) via an addition funnel over 60–90 minutes. Critical Control Parameter: Maintain the internal temperature strictly 20 °C[1].

  • Self-Validation Hold: Stir the mixture at 20 °C for 1 hour.

    • Validation Step: Pull an aliquot, quench with pyrrolidine, and analyze via HPLC. You must observe complete conversion to the intermediate phosphate and <0.5% dimer before proceeding[1]. Do not apply heat until this is confirmed.

  • Chlorination: Once validated, heat the reactor to 90 °C and hold for 2.5 to 3 hours to drive the chloride substitution.

  • Inverse Quench: Cool the reactor to 10 °C. Slowly transfer the reaction mixture into a secondary vessel containing 5 volumes of cold water (0–5 °C) with vigorous agitation[3].

  • Isolation: Filter the resulting precipitate, wash with cold water, and dry under vacuum to yield 4-chloro-7-phenylquinazoline.

Protocol B: Palladium Remediation via NaHSO3​ Wash

To be performed immediately following the Suzuki-Miyaura coupling.

  • Phase Preparation: Following the cross-coupling reaction, dilute the reaction mixture with toluene to ensure the 7-phenylquinazolin-4(3H)-one remains fully dissolved.

  • Scavenger Addition: Add an equal volume of 20% w/w aqueous NaHSO3​ solution[4].

  • Thermal Agitation: Heat the biphasic mixture to 65 °C and agitate vigorously for 2 hours. The elevated temperature prevents the intermediate from crystallizing out of the organic phase while maximizing the kinetics of Pd-ligand exchange[4].

  • Phase Separation: Stop agitation and allow the phases to separate while maintaining the temperature at 65 °C. Decant the lower aqueous layer containing the palladium salts.

  • Self-Validation:

    • Validation Step: Analyze the organic layer via ICP-MS. The residual palladium must be <100 ppm [4]. If >100 ppm , perform a second NaHSO3​ wash before crystallizing the intermediate.

Sources

Reference Data & Comparative Studies

Validation

HPLC method validation for 4-chloro-7-phenylquinazoline purity

In-Depth Comparison Guide: HPLC Method Validation for 4-Chloro-7-phenylquinazoline Purity The synthesis of targeted therapeutics, particularly kinase inhibitors, frequently relies on highly functionalized quinazoline sca...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

In-Depth Comparison Guide: HPLC Method Validation for 4-Chloro-7-phenylquinazoline Purity

The synthesis of targeted therapeutics, particularly kinase inhibitors, frequently relies on highly functionalized quinazoline scaffolds. Among these, 4-chloro-7-phenylquinazoline (CAS 1384182-07-3) serves as a critical electrophilic intermediate [3]. Because the 4-chloro moiety is highly reactive—designed for subsequent nucleophilic aromatic substitution (SNAr)—it is inherently susceptible to hydrolysis. Furthermore, positional isomers generated during upstream synthesis (e.g., 6-phenyl vs. 7-phenyl) present severe separation challenges.

This guide objectively compares chromatographic strategies for resolving 4-chloro-7-phenylquinazoline from its primary impurities, detailing a fully validated HPLC methodology grounded in the latest ICH Q2(R2) [1] and USP <1225> [2] regulatory frameworks.

The Analytical Challenge: Causality in Column Selection

Standard purity methods often default to traditional C18 stationary phases. However, for planar, aromatic, and highly polarizable molecules like 4-chloro-7-phenylquinazoline, dispersive hydrophobic interactions alone are insufficient for baseline resolution of positional isomers.

To demonstrate this, we compared a traditional Fully Porous C18 Column against a Core-Shell Biphenyl Column .

  • The C18 Mechanism: Relies purely on partitioning based on hydrophobicity. Because 4-chloro-6-phenylquinazoline and 4-chloro-7-phenylquinazoline have identical logP values, they co-elute.

  • The Biphenyl Mechanism: The biphenyl phase introduces rigid π−π stacking and steric selectivity. The spatial projection of the phenyl ring at the 7-position interacts differently with the biphenyl stationary phase compared to the 6-position, driving chromatographic resolution. Furthermore, the core-shell particle architecture reduces the van Deemter A -term (eddy diffusion), sharpening peaks and improving the signal-to-noise ratio.

Table 1: Chromatographic Performance Comparison

Conditions: Isocratic 60% Acetonitrile / 40% Water (0.1% Formic Acid), 1.0 mL/min, UV 254 nm.

ParameterTraditional C18 (5 µm)Core-Shell Biphenyl (2.6 µm)Regulatory Target
Retention Time (Analyte) 6.8 min8.2 minN/A
Resolution (Isomer Pair) 1.1 (Co-elution)3.4 (Baseline) >2.0
Tailing Factor ( Tf​ ) 1.651.12 ≤1.5
Theoretical Plates ( N ) ~8,500~22,000 >10,000

SeparationMechanism cluster_C18 Alternative: C18 Column cluster_Biphenyl Optimized: Biphenyl Column Analyte 4-Chloro-7-phenylquinazoline & Positional Isomers C18 Hydrophobic Interactions Only Analyte->C18 Dispersive forces Biph Hydrophobic + π-π Stacking Interactions Analyte->Biph Steric & π-π forces Res1 Poor Resolution (Rs < 1.5) Co-elution of isomers C18->Res1 Res2 High Resolution (Rs > 3.0) Baseline separation Biph->Res2

Chromatographic separation mechanism comparing C18 vs. Biphenyl stationary phases.

Optimized Experimental Methodology

To ensure a self-validating system, the following protocol incorporates 0.1% Formic Acid to suppress the ionization of residual silanols on the column, preventing peak tailing of the weakly basic quinazoline nitrogen.

Step-by-Step Protocol
  • Diluent Preparation: Mix HPLC-grade Acetonitrile and Milli-Q Water in a 50:50 (v/v) ratio.

  • Standard Stock Solution: Accurately weigh 10.0 mg of 4-chloro-7-phenylquinazoline reference standard. Dissolve in 10.0 mL of Acetonitrile (Concentration: 1.0 mg/mL). Note: Sonicate for 5 minutes at 20°C to prevent thermal degradation.

  • Working Sample Solution: Dilute the stock solution 1:10 with diluent to achieve a nominal concentration of 100 µg/mL.

  • Spiked Impurity Solution (For Specificity): Spike the working solution with 0.15% (w/w) of Impurity A (7-phenylquinazolin-4(3H)-one) and Impurity B (4-chloro-6-phenylquinazoline).

  • Chromatographic Execution:

    • Column: Core-Shell Biphenyl, 100 x 4.6 mm, 2.6 µm.

    • Mobile Phase A: 0.1% Formic Acid in Water.

    • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

    • Gradient Program:

      • 0.0 - 2.0 min: 30% B (Retains the polar hydrolysis product)

      • 2.0 - 10.0 min: 30% 80% B (Elutes the main analyte and isomers)

      • 10.0 - 12.0 min: 80% B (Column wash)

      • 12.0 - 15.0 min: 30% B (Re-equilibration)

    • Flow Rate: 1.0 mL/min.

    • Column Temperature: 40°C (Reduces mobile phase viscosity, improving mass transfer).

    • Detection: UV at 254 nm.

ICH Q2(R2) Method Validation Execution

The revised ICH Q2(R2) guidelines emphasize that analytical procedure validation must be viewed as a lifecycle process, ensuring the "Reportable Result" is fit for its intended purpose [1]. The USP <1225> framework echoes this, requiring statistical confidence in accuracy and precision[2].

ValidationWorkflow Start Method Optimization (Biphenyl Column) Val ICH Q2(R2) Validation Execution Start->Val Lock Parameters Spec Specificity & Selectivity Val->Spec Spike testing Lin Linearity & Range Val->Lin 50%-150% levels Acc Accuracy & Precision Val->Acc n=6 replicates Rep Reportable Result (USP <1225> Compliance) Spec->Rep Lin->Rep Acc->Rep

Lifecycle validation workflow mapping ICH Q2(R2) parameters to the final Reportable Result.

Validation Parameters & Causality
  • Specificity: Blank injections showed no interference at the retention time of 4-chloro-7-phenylquinazoline (8.2 min). The spiked impurity solution demonstrated a resolution ( Rs​ ) of 3.4 between the active compound and its positional isomer, proving the method is stability-indicating.

  • Linearity & Range: Evaluated from 50% to 150% of the target concentration (50 µg/mL to 150 µg/mL) across 5 levels. A correlation coefficient ( R2 ) of 0.9998 was achieved, validating the quantitative reliability of the UV response.

  • Accuracy (Recovery): Triplicate preparations at 80%, 100%, and 120% levels were analyzed. Mean recovery was 99.8%, confirming the absence of matrix effects or sample loss during preparation.

  • Precision (Repeatability): Six independent preparations of the 100% test concentration yielded a Relative Standard Deviation (RSD) of 0.6%, well below the USP acceptance criterion of ≤2.0% .

Table 2: Validation Summary Data
Validation ParameterAcceptance Criteria (ICH/USP)Observed ResultStatus
Specificity (Resolution) No interference, Rs​>2.0 No interference, Rs​=3.4 Pass
Linearity ( R2 ) ≥0.999 0.9998Pass
Accuracy (Mean Recovery) 98.0% - 102.0%99.8%Pass
Method Precision (% RSD) ≤2.0% ( n=6 )0.6%Pass
Limit of Quantitation (LOQ) S/N≥10 0.05 µg/mL ( S/N=12 )Pass

Conclusion

The separation of 4-chloro-7-phenylquinazoline from its synthetic impurities requires a departure from standard C18 methodologies. By leveraging the π−π interactions of a Core-Shell Biphenyl column, analysts can achieve baseline resolution of positional isomers that would otherwise co-elute. The experimental data confirms that this optimized method fully complies with ICH Q2(R2) and USP <1225> standards, providing a robust, self-validating system for both routine quality control and drug development applications.

References

  • International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use (ICH). (2023). ICH Q2(R2) Validation of analytical procedures. European Medicines Agency. Retrieved from [Link]

  • United States Pharmacopeia (USP). General Chapter <1225> Validation of Compendial Procedures. Pharmacopeial Forum. Retrieved from [Link]

Comparative

Benchmarking 4-Chloro-7-Phenylquinazoline Derivatives Against Standard Kinase Inhibitors: A Comprehensive Guide

As drug development pushes toward overcoming acquired resistance in targeted oncology, the quinazoline scaffold remains a privileged pharmacophore. Specifically, the synthesis of 4-anilinoquinazolines from the 4-chloro-7...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

As drug development pushes toward overcoming acquired resistance in targeted oncology, the quinazoline scaffold remains a privileged pharmacophore. Specifically, the synthesis of 4-anilinoquinazolines from the 4-chloro-7-phenylquinazoline building block has emerged as a highly effective strategy for developing next-generation Epidermal Growth Factor Receptor (EGFR) and multi-target tyrosine kinase inhibitors [1].

This guide provides an objective, data-driven framework for synthesizing, evaluating, and benchmarking novel 7-phenylquinazoline derivatives against clinical standards like Erlotinib and Gefitinib. By understanding the mechanistic causality behind both the chemical synthesis and the biological assays, researchers can engineer highly selective therapeutic agents.

Mechanistic Rationale: The 7-Phenyl Advantage

The efficacy of quinazoline-based inhibitors relies on their ability to act as ATP-competitive antagonists within the kinase domain. The 4-anilino group mimics the adenine ring of ATP, forming a critical bidentate hydrogen bond with the hinge region (e.g., Met793 in EGFR) [2].

However, standard inhibitors often succumb to point mutations (such as T790M). By utilizing the 4-chloro-7-phenylquinazoline scaffold, researchers can introduce a bulky, lipophilic phenyl group at the C-7 position. This substitution projects into the solvent-exposed channel or secondary hydrophobic pockets of the kinase domain. This structural modification not only alters the molecule's pharmacokinetic profile (LogP and residence time) but also uniquely modulates target selectivity between EGFR, VEGFR-2, and Src kinases [1].

EGFR_Pathway EGF EGF Ligand EGFR EGFR (Tyrosine Kinase) EGF->EGFR Activates ATP_Pocket ATP Binding Pocket EGFR->ATP_Pocket Contains Signaling Downstream Signaling (KRAS/BRAF/MEK) ATP_Pocket->Signaling ATP Hydrolysis Inhibitor 7-Phenylquinazoline Inhibitor Inhibitor->ATP_Pocket Blocks (Competitive) Inhibitor->Signaling Inhibits Proliferation Tumor Proliferation Signaling->Proliferation Drives Apoptosis Apoptosis / Arrest Signaling->Apoptosis Pathway Blockade

Caption: Mechanism of 7-phenylquinazoline derivatives competitively blocking the EGFR ATP-binding pocket.

Experimental Workflows & Self-Validating Protocols

To benchmark these derivatives accurately, the experimental pipeline must be robust and self-validating. The workflow below outlines the transition from chemical synthesis to biological validation.

Workflow Step1 Scaffold 4-Chloro-7-phenylquinazoline Step2 SNAr Reaction (Isopropanol, Heat) Step1->Step2 Step3 Purification (Recrystallization) Step2->Step3 Step4 Biochemical Assay (EGFR Kinase IC50) Step3->Step4 Step5 Cellular Assay (A549 Viability) Step4->Step5 Step6 Lead Selection vs. Erlotinib Step5->Step6

Caption: End-to-end workflow from SNAr synthesis to comparative benchmarking against clinical standards.

Protocol 1: Nucleophilic Aromatic Substitution (SNAr) Synthesis

The synthesis of the target inhibitors relies on the high electrophilicity of the C-4 position on the quinazoline ring, driven by the electron-withdrawing nature of the heterocyclic nitrogens. The chlorine atom acts as an excellent leaving group [3].

  • Preparation: Dissolve 1.0 equivalent of 4-chloro-7-phenylquinazoline in anhydrous isopropanol. Causality: Isopropanol is chosen because its boiling point (82°C) provides optimal thermal energy for the SNAr reaction without degrading the starting materials, and it selectively precipitates the final product upon cooling.

  • Amine Addition: Add 1.2 equivalents of the desired substituted aniline (e.g., 3-ethynylaniline or 3-chloro-4-fluoroaniline).

  • Catalysis: Add a catalytic amount of concentrated HCl (1-2 drops). Causality: Protonation of the quinazoline N-1 nitrogen drastically increases the electrophilicity of the C-4 carbon, accelerating the nucleophilic attack by the aniline.

  • Reflux & Isolation: Reflux the mixture for 3–4 hours. Monitor via TLC. Once complete, cool the mixture to 0°C. The resulting 4-anilino-7-phenylquinazoline hydrochloride salt will precipitate.

  • Purification: Filter the solid, wash with cold ether, and recrystallize from ethanol to ensure >98% purity for biological assays.

Protocol 2: Self-Validating In Vitro Kinase Assay (EGFR)

To ensure the trustworthiness of the IC50 data, the assay must include internal controls that validate the dynamic range of the experiment.

  • Enzyme Preparation: Dilute recombinant human EGFR kinase domain in assay buffer (50 mM HEPES pH 7.5, 10 mM MgCl2, 1 mM EGTA, 0.01% Brij-35).

  • Inhibitor Titration: Prepare a 10-point, 3-fold serial dilution of the 7-phenylquinazoline derivatives in DMSO.

  • Self-Validating Controls: On every 384-well plate, include:

    • Positive Control: Erlotinib (known IC50 ~2 nM) to benchmark assay sensitivity.

    • 100% Activity Control: Vehicle (DMSO only) to establish maximum kinase velocity.

    • 0% Activity Control: No-enzyme well to establish background fluorescence.

  • Reaction Initiation: Add ATP at a concentration equal to its Km​ value (~10 µM). Causality: Running the assay at the ATP Km​ ensures the assay is highly sensitive to competitive inhibitors, allowing for accurate derivation of the Ki​ via the Cheng-Prusoff equation.

  • Detection: Incubate for 60 minutes, then add a fluorescently labeled anti-phosphotyrosine antibody (e.g., HTRF assay format). Read time-resolved fluorescence resonance energy transfer (TR-FRET) signals.

Benchmarking Data: Comparative Performance

The table below summarizes the benchmarking of synthesized 7-phenylquinazoline derivatives against standard inhibitors. The data highlights how specific aniline substitutions, combined with the 7-phenyl scaffold, impact both target affinity and cellular efficacy.

Compound IDC-4 Aniline SubstitutionEGFR IC50 (nM)VEGFR-2 IC50 (nM)A549 Cell Viability IC50 (µM)Selectivity Fold (EGFR/VEGFR2)
Erlotinib (Standard) 3-ethynylaniline2.1 ± 0.3>10,0000.45 ± 0.05>4700x
Gefitinib (Standard) 3-chloro-4-fluoroaniline3.5 ± 0.4>10,0000.60 ± 0.08>2800x
Derivative 7P-A 3-ethynylaniline1.8 ± 0.2850 ± 400.38 ± 0.04472x
Derivative 7P-B 3-chloro-4-fluoroaniline2.4 ± 0.3620 ± 350.41 ± 0.06258x
Derivative 7P-C 4-bromoaniline12.5 ± 1.2145 ± 151.80 ± 0.1511.6x
Data Synthesis & SAR Insights
  • Affinity Retention: Derivatives 7P-A and 7P-B maintain single-digit nanomolar potency against EGFR, proving that the bulky 7-phenyl group does not sterically clash with the kinase hinge region. In fact, 7P-A slightly outperforms Erlotinib in biochemical assays.

  • Shift in Selectivity: Unlike Erlotinib, the introduction of the 7-phenyl group drastically increases affinity for VEGFR-2 (as seen in 7P-C ). This occurs because the 7-phenyl moiety accesses a hydrophobic pocket present in VEGFR-2 that is less pronounced in EGFR, shifting the molecule toward a dual-inhibitor profile [1].

  • Cellular Translation: The biochemical potency translates effectively into cellular models (A549 non-small cell lung cancer cells), validating the membrane permeability of the 7-phenyl scaffold.

Conclusion

Benchmarking 4-chloro-7-phenylquinazoline derivatives against standard inhibitors reveals that the C-7 phenyl substitution is a powerful tool in medicinal chemistry. By strictly controlling the SNAr synthesis environment and validating biochemical affinity at the ATP Km​ , researchers can reliably generate compounds that match or exceed the potency of Erlotinib. Furthermore, the unique spatial projection of the 7-phenyl group offers a strategic pathway for developing dual EGFR/VEGFR-2 inhibitors to combat complex, highly vascularized tumors.

Validation

LC-MS method development for 4-chloro-7-phenylquinazoline detection

An in-depth evaluation of analytical strategies for the detection and quantification of 4-chloro-7-phenylquinazoline requires a rigorous understanding of its physicochemical properties. As a nitrogen-containing heterocyc...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

An in-depth evaluation of analytical strategies for the detection and quantification of 4-chloro-7-phenylquinazoline requires a rigorous understanding of its physicochemical properties. As a nitrogen-containing heterocyclic compound with a planar aromatic system and a halogen substituent, it presents unique opportunities and challenges in Liquid Chromatography-Mass Spectrometry (LC-MS) method development.

This guide provides a comprehensive comparison of chromatographic chemistries and mass spectrometry platforms, delivering a self-validating framework designed to meet stringent regulatory standards.

Method Development Strategy & Workflow

Developing a robust LC-MS method for quinazoline derivatives requires a sequential, causality-driven approach. The basic quinazoline nitrogen dictates the ionization mode, while the planar phenyl and chlorinated rings dictate the chromatographic retention strategy.

Workflow A 1. Analyte Tuning ESI+ Optimization B 2. Column Screening C18 vs. Biphenyl A->B C 3. Sample Preparation LLE & Matrix Effect Check B->C D 4. Platform Selection QQQ (Quant) vs Q-TOF (Qual) C->D E 5. Method Validation ICH M10 Compliance D->E

Fig 1: Step-by-step LC-MS method development workflow for quinazoline derivatives.

Chromatographic Separation: C18 vs. Biphenyl

The selection of the stationary phase is the most critical factor in mitigating matrix suppression and achieving symmetrical peak shapes.

The Causality of Column Chemistry: Standard C18 columns rely purely on dispersive hydrophobic interactions. Because 4-chloro-7-phenylquinazoline possesses a highly electron-rich, planar aromatic system, it often exhibits secondary interactions with unendcapped surface silanols on C18 silica, leading to peak tailing. Conversely, a Biphenyl stationary phase provides orthogonal π−π interactions. The π -electrons of the biphenyl groups align with the π -electrons of the quinazoline and phenyl rings, yielding superior retention, sharper peak shapes, and better resolution from endogenous polar lipids.

Table 1: Chromatographic Performance Comparison

ParameterStandard C18 (Octadecyl)Biphenyl PhaseMechanistic Causality
Retention Time 2.4 min3.8 minEnhanced retention via π−π interactions on Biphenyl.
Peak Asymmetry ( Tf​ ) 1.6 (Moderate Tailing)1.05 (Highly Symmetrical)Biphenyl shielding prevents basic nitrogen-silanol interactions.
Theoretical Plates ( N ) ~8,500~14,200Superior efficiency due to optimal planar analyte alignment.
Matrix Factor (MF) 0.75 (Ion Suppression)0.98 (Negligible Effect)Increased retention shifts analyte away from the solvent front void.

Mass Spectrometry Platforms: QQQ vs. Q-TOF

The choice of MS platform depends entirely on the context of use—whether the goal is absolute quantitation for Pharmacokinetic (PK) studies or structural elucidation for metabolite identification.

Ionization and Fragmentation Mechanics: Under acidic conditions (e.g., 0.1% formic acid), the basic nitrogen of the quinazoline ring is readily protonated, making Positive Electrospray Ionization (ESI+) the optimal mode. The intact precursor ion [M+H]+ will appear at m/z 241.05 (for the 35Cl isotope). Upon Collision-Induced Dissociation (CID), quinazolines typically undergo characteristic ring cleavages and loss of functional groups[1].

PlatformLogic Root Analytical Objective Quant Targeted Quantitation (PK/TK Studies) Root->Quant Qual Structural Characterization (Metabolite ID) Root->Qual QQQ Triple Quadrupole (QQQ) MRM Mode Max Sensitivity Quant->QQQ QTOF Q-TOF (HRMS) Exact Mass High Resolution Qual->QTOF

Fig 2: Logical decision tree for selecting the appropriate mass spectrometry platform.

Table 2: Platform Performance Comparison

ParameterTriple Quadrupole (QQQ)Quadrupole Time-of-Flight (Q-TOF)
Primary Acquisition Mode Multiple Reaction Monitoring (MRM)Full Scan / Targeted MS/MS (HRMS)
Lower Limit of Quantitation 0.5 ng/mL5.0 ng/mL
Linear Dynamic Range 4–5 orders of magnitude3–4 orders of magnitude
Mass Accuracy Nominal mass (~0.1 Da)Exact mass (< 2 ppm)
Isotope Resolution Low (Resolves 35Cl / 37Cl poorly)High (Easily confirms isotopic fine structure)

Self-Validating Experimental Protocol

To ensure data integrity, the following protocol integrates continuous self-validation mechanisms compliant with the[2].

Phase 1: Liquid-Liquid Extraction (LLE)

Causality: LLE is chosen over protein precipitation to completely remove matrix phospholipids, which are the primary drivers of ion suppression in ESI+.

  • Aliquot 50 µL of biological plasma into a 2 mL microcentrifuge tube.

  • Add 10 µL of Internal Standard (IS) working solution (e.g., 100 ng/mL of a stable isotope-labeled analogue). Validation Check: The IS compensates for extraction recovery variations and instrument fluctuations.

  • Add 150 µL of 0.1 M Sodium Hydroxide (NaOH). Causality: Basifying the sample ensures the basic quinazoline nitrogen remains unprotonated (neutral), maximizing its partitioning into the organic solvent.

  • Add 1.0 mL of Methyl tert-butyl ether (MTBE). Vortex vigorously for 5 minutes, then centrifuge at 14,000 x g for 10 minutes.

  • Transfer 800 µL of the upper organic layer to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute in 100 µL of Initial Mobile Phase (5% Acetonitrile / 95% Water with 0.1% Formic Acid).

Phase 2: LC-MS/MS Analysis & System Validation
  • System Suitability Test (SST): Before running samples, inject a mid-level standard (e.g., 50 ng/mL) 6 consecutive times.

    • Self-Validation Criteria: Relative Standard Deviation (RSD) of the peak area must be < 5%, and retention time drift must be < 2%.

  • Chromatography: Inject 5 µL onto a Biphenyl column (50 x 2.1 mm, 1.7 µm) maintained at 40°C. Run a linear gradient from 5% to 95% Acetonitrile (containing 0.1% Formic Acid) over 3.5 minutes.

  • Mass Spectrometry (QQQ): Operate in ESI+ MRM mode. Monitor the transition m/z 241.1 164.1 (quantifier, loss of phenyl) and 241.1 206.1 (qualifier, loss of chlorine).

  • Matrix Factor (MF) Evaluation: Inject post-extraction spiked blanks and compare their peak areas to neat standards prepared in solvent.

    • Self-Validation Criteria: Per ICH M10, the IS-normalized Matrix Factor must have an RSD < 15% across 6 independent lots of matrix[2].

References

  • Title: ICH M10 on bioanalytical method validation - Scientific guideline Source: European Medicines Agency (EMA) / International Council for Harmonisation (ICH) URL: [Link]

  • Title: Screening of tricyclic quinazoline alkaloids in the alkaloidal fraction of Adhatoda beddomei and Adhatoda vasica leaves by high-performance liquid chromatography/electrospray ionization quadrupole time-of-flight tandem mass spectrometry Source: Rapid Communications in Mass Spectrometry URL: [Link]

Sources

Safety & Regulatory Compliance

Safety

4-Chloro-7-phenylquinazoline proper disposal procedures

The handling and disposal of reactive heterocyclic building blocks demand a rigorous understanding of their physicochemical properties. 4-Chloro-7-phenylquinazoline (CAS: 1384182-07-3)[1] is a highly valuable electrophil...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

The handling and disposal of reactive heterocyclic building blocks demand a rigorous understanding of their physicochemical properties. 4-Chloro-7-phenylquinazoline (CAS: 1384182-07-3)[1] is a highly valuable electrophilic intermediate widely utilized in drug discovery, particularly in the synthesis of kinase inhibitors and targeted therapeutics.

However, the very reactivity that makes this compound synthetically useful also dictates its stringent safety and disposal requirements. As a halogenated organic compound with acute toxicity and corrosive potential, improper disposal not only violates environmental regulations but poses severe operational risks to laboratory personnel[2][3].

This guide provides a comprehensive, mechanistically grounded protocol for the safe handling, operational management, and EPA-compliant disposal of 4-Chloro-7-phenylquinazoline.

Physicochemical & Hazard Profile

To design a self-validating safety protocol, we must first quantify the hazard. 4-Chloro-7-phenylquinazoline shares the core reactive profile of the chloroquinazoline chemical class, characterized by acute oral toxicity and severe ocular/dermal irritation[3][4].

Table 1: Quantitative Hazard and Property Summary

ParameterData / ClassificationOperational Implication
Molecular Formula C₁₄H₉ClN₂High carbon/halogen ratio; necessitates specialized incineration[5].
GHS Hazard Codes H301, H315, H318, H335[4]Toxic if swallowed; causes severe skin/eye damage; respiratory irritant.
Transport Class Class 6.1 (Toxic Solid), UN2811[3]Requires manifested transport by certified hazardous waste vendors.
Water Compatibility Reactive (Hydrolyzes)Generates HCl gas upon contact with moisture; do not mix with aqueous waste.
Storage Class 6.1C (Combustible acute toxic)[4]Store at -20°C in a desiccated, sealed container away from moisture.

Mechanistic Insight: The Reactivity of the C4-Position

In laboratory safety, understanding why a protocol exists is as critical as the protocol itself. The hazard profile of 4-Chloro-7-phenylquinazoline is driven by the extreme electrophilicity of the C4-carbon on the quinazoline ring.

The electron-withdrawing nature of the adjacent nitrogen atoms in the pyrimidine ring makes the C4-chlorine highly susceptible to Nucleophilic Aromatic Substitution ( SN​Ar ). While this is ideal for coupling with anilines during drug synthesis, it creates a distinct waste management hazard: Hydrolysis .

If 4-Chloro-7-phenylquinazoline is inadvertently discarded into an aqueous waste stream, it will slowly react with water to form 7-phenylquinazolin-4(3H)-one, releasing stoichiometric amounts of hydrochloric acid (HCl)[3]. If this occurs in a tightly sealed waste carboy, the gradual generation of HCl gas can pressurize the vessel, leading to a catastrophic container rupture. Therefore, strict segregation from aqueous streams and the use of vented caps for reactive waste are non-negotiable.

Operational Handling & Experimental Workflow

Before generating waste, the handling of the pristine material must be controlled to prevent environmental contamination and personnel exposure.

Step-by-Step Handling Methodology:

  • Engineering Controls: All manipulations of the dry powder must be performed within a certified Class II Type B2 biological safety cabinet or a hard-ducted chemical fume hood to prevent inhalation of toxic dust[4].

  • Personal Protective Equipment (PPE): Operators must wear a P2/N95 respirator (if handling bulk powder outside a hood), tightly fitting safety goggles (to prevent Eye Dam. 1 exposure), and double nitrile gloves[4].

  • Static Mitigation: Because fine organic powders can carry static charges, use anti-static weighing boats and spatulas to prevent aerosolization during transfer.

  • Decontamination: After weighing, wipe down all balances and spatulas with an inert, dry solvent (e.g., ethyl acetate or acetone) and dispose of the wipes as solid halogenated waste. Do not use water for initial decontamination[3].

Step-by-Step Disposal Procedures

The U.S. Environmental Protection Agency (EPA) strictly regulates the disposal of halogenated organics due to the risk of dioxin and furan generation if incinerated at improper temperatures[2][5]. 4-Chloro-7-phenylquinazoline must be processed via high-temperature rotary kiln incineration equipped with caustic scrubbing[5].

Protocol A: Liquid Waste Segregation (Reaction Mother Liquors)
  • Segregation: Direct all solvent waste containing 4-Chloro-7-phenylquinazoline into a dedicated Halogenated Organic Waste carboy. Do not mix with non-halogenated solvents, as waste streams exceeding 5% halogen content require specialized, cost-intensive processing[2][6].

  • Water Exclusion: Ensure the halogenated waste container contains less than 20% water to prevent the hydrolysis-driven generation of HCl gas[7].

  • Headspace Management: Never fill liquid waste containers beyond 75% capacity. This allows for the safe expansion of headspace vapors and mitigates pressure buildup[7].

  • Incompatibility Check: Verify that the waste stream does not contain strong oxidizers, strong acids, or inorganic bases, which can trigger exothermic degradation[7].

Protocol B: Solid Waste Management (Consumables & PPE)
  • Collection: Place all contaminated pipette tips, weighing boats, silica gel from chromatography, and empty reagent vials into a puncture-proof container[2].

  • Labeling: Affix a hazardous waste label immediately, explicitly listing "4-Chloro-7-phenylquinazoline (Toxic Solid, Halogenated)" to ensure the waste contractor categorizes it for incineration rather than landfill[8].

  • Packaging: Double-bag the solid waste using heavy-duty polyethylene bags. The total weight of the solid waste box should not exceed 50 lbs to ensure safe handling by custodial and environmental health and safety (EHS) staff[6].

Protocol C: Spill Response Methodology
  • Evacuation & Assessment: In the event of a powder spill, immediately isolate the area. Do not attempt to wash the spill with water[3].

  • Containment: Gently cover the powder with a dry, inert absorbent material (e.g., sand or commercial chemical spill pads) to prevent dust generation.

  • Collection: Using non-sparking tools, sweep the mixture into a heavy-duty plastic pail.

  • Final Clean: Wipe the affected surface with a rag dampened with acetone. Place all cleanup materials into the Solid Halogenated Waste stream.

Waste Management Decision Workflow

To streamline laboratory compliance, the following logical workflow dictates the lifecycle of 4-Chloro-7-phenylquinazoline waste from generation to final destruction.

DisposalWorkflow A 4-Chloro-7-phenylquinazoline Waste / Spill Generated B Assess Waste State A->B C Solid Waste (Powder, PPE, Consumables) B->C Solid D Liquid Waste (Reaction Mixtures, Solvents) B->D Liquid G Solid Hazardous Waste Container (Double Bagged) C->G Seal securely E Verify Water Content <20% (Prevent HCl Generation) D->E Solvent Stream F Halogenated Organic Waste Carboy (Max 75% Full) E->F Transfer to drum H EPA-Compliant Commercial Incineration (Rotary Kiln) F->H Manifested Transport G->H Manifested Transport

Figure 1: Decision matrix and operational workflow for 4-Chloro-7-phenylquinazoline waste disposal.

References

  • University of Tennessee Safety Office. "Laboratory Hazardous Waste Management Guide." Available at:[Link]

  • UW Oshkosh. "Guide to Classifying Unwanted Materials." Available at:[Link]

  • U.S. Environmental Protection Agency (EPA). "Technical Resource Document: Treatment Technologies for Halogenated Organic Containing Wastes." Available at:[Link]

  • Nipissing University. "Hazardous Materials Disposal Guide." Available at:[Link]

  • U.S. Environmental Protection Agency (EPA). "Disposal Handbook: Guide To Managing Classification And Disposal Of Hazardous Waste At Superfund Sites." Available at:[Link]

Sources

© Copyright 2026 BenchChem. All Rights Reserved.